Disparlure

• CAS: 35898-62-5

Core Science & Biosynthesis

A Technical Guide to the Biosynthesis of Disparlure in Lymantria dispar

Executive Summary

The spongy moth, Lymantria dispar, is a significant defoliator of deciduous trees, with its ecological and economic impact managed in part through strategies targeting its chemical communication system.[1] The primary component of its sex pheromone, (+)-disparlure (2-methyl-7R,8S-epoxy-octadecane), is a potent attractant for male moths and a critical tool for monitoring and mating disruption programs.[1][2][3] Understanding the biosynthetic pathway of this complex epoxide is paramount for developing novel pest control strategies and for the potential biotechnological production of enantiomerically pure disparlure. This guide provides an in-depth examination of the multi-step, multi-tissue biosynthetic pathway, elucidating the enzymatic transformations from primary metabolites to the final active pheromone. We will detail the key enzymatic players, the spatial segregation of the synthesis, and the experimental methodologies that have been pivotal in confirming this pathway.

The Disparlure Biosynthetic Pathway: A Spatially Segregated Process

The biosynthesis of disparlure is not confined to a single tissue but is a coordinated process involving at least two distinct cell types: the oenocytes and the pheromone gland cells. The initial steps, leading to the formation of an alkene precursor, occur in oenocytes associated with the abdominal epidermis.[4][5][6] This precursor is then transported via the hemolymph to the pheromone gland for the final, crucial epoxidation step.[4][5][7] This spatial separation necessitates a transport mechanism, believed to be mediated by the lipoprotein, lipophorin.[4][5][7]

Chain Initiation and Elongation in Oenocytes

The carbon skeleton of disparlure originates from fatty acid metabolism, but with a unique initiation step. Unlike typical fatty acid synthesis which starts with acetyl-CoA, the biosynthesis of the disparlure backbone begins with the amino acid valine .[4][5][7] Valine provides the carbons for the characteristic methyl branch at the C2 position of the final pheromone.[5][7]

Following this specific initiation, the Fatty Acid Synthase (FAS) complex catalyzes the chain elongation process, adding two-carbon units from malonyl-CoA, ultimately producing a 19-carbon saturated fatty acid intermediate.[4][5][8]

Desaturation and Decarboxylation to Form the Alkene Precursor

A critical and highly unusual step in the pathway is the introduction of a double bond into the saturated, methyl-branched fatty acid. This is accomplished by a Δ12 desaturase , an enzyme that demonstrates remarkable substrate specificity by acting on a methyl-branched substrate to create 18-methyl-Z12-nonadecenoate.[4][5][6][7] This desaturase is distinct from those more commonly found in insects that act on monounsaturated fatty acids like oleic acid.[7]

Following desaturation, the resulting fatty acid undergoes decarboxylation , removing the carboxyl group to yield the hydrocarbon alkene, 2-methyl-Z7-octadecene .[4][5][7] This alkene is the immediate precursor to disparlure.[7]

Transport and Final Epoxidation in the Pheromone Gland

The alkene precursor, 2-methyl-Z7-octadecene, is synthesized in the oenocytes but the final conversion to disparlure occurs in the pheromone gland.[4][5][6] This requires transport through the hemolymph, a process likely facilitated by lipophorin, a common lipid transport protein in insects.[4][5][7]

Upon arrival at the pheromone gland, the alkene is taken up by the gland cells and undergoes the final biosynthetic transformation: epoxidation .[4][5][7] An epoxygenase , likely a cytochrome P450 monooxygenase, catalyzes the conversion of the double bond in 2-methyl-Z7-octadecene into an epoxide ring, forming the final, biologically active sex pheromone.[6] Crucially, this epoxidation is stereospecific, producing the (+)-(7R,8S)-stereoisomer, which is the attractive enantiomer for male L. dispar.[2][4][6][7]

Visualization of the Disparlure Biosynthesis Pathway

The following diagram illustrates the complete biosynthetic pathway, highlighting the key intermediates, enzymes, and cellular locations.

Caption: The biosynthetic pathway of disparlure in Lymantria dispar.

Key Enzymes and Their Functions

The biosynthesis of disparlure is orchestrated by a specific set of enzymes, each playing a critical role in the transformation of precursors into the final product.

Enzyme	Substrate(s)	Product	Cellular Location
Fatty Acid Synthase (FAS)	Valine-derived starter unit, Malonyl-CoA	19-Carbon Methyl-Branched Fatty Acid	Oenocyte
Δ12 Desaturase	19-Carbon Methyl-Branched Fatty Acid	18-Methyl-Z12-nonadecenoate	Oenocyte
Decarboxylase	18-Methyl-Z12-nonadecenoate	2-Methyl-Z7-octadecene	Oenocyte
Epoxygenase	2-Methyl-Z7-octadecene	(+)-Disparlure (epoxide)	Pheromone Gland

Experimental Protocol: Pathway Elucidation via Stable Isotope Labeling and GC-MS Analysis

The elucidation of the disparlure biosynthetic pathway heavily relied on stable isotope labeling studies, a powerful technique for tracing the metabolic fate of molecules.[4][5][6] The use of deuterium-labeled compounds provides an unequivocal method for determining the specific reactions in the pathway.[4][5][7]

Causality Behind Experimental Choices

The choice of deuterium labeling followed by Gas Chromatography-Mass Spectrometry (GC-MS) is deliberate. Deuterium acts as a "heavy" tag on a molecule. While it doesn't significantly alter the chemical properties of the precursor, its increased mass is easily detectable by a mass spectrometer. By administering a labeled precursor (e.g., deuterated valine) and then analyzing the resulting intermediates and final products with GC-MS, researchers can definitively prove that the labeled precursor was incorporated and converted, thus confirming its role in the pathway.[6][9] Single Ion Monitoring (SIM) mode in MS is particularly effective, as it allows for highly sensitive detection of the specific mass-to-charge ratios of the labeled and unlabeled compounds.[7]

Step-by-Step Methodology

This protocol is a synthesized representation of the methods described in the literature.[6][7]

• Preparation of Labeled Precursors:

  • Synthesize deuterium-labeled precursors (e.g., D₈-valine, D₄-2-methyl-Z7-octadecene). The synthesis of deuterated fatty acids often involves the deuteration of an alkyne precursor using Wilkinson's catalyst and creating the olefinic bond via a Wittig reaction.[9]

  • Confirm the position and extent of labeling using techniques like ¹³C NMR and MS.[9]

• In Vivo and In Vitro Administration:

  • For Oenocyte Studies: Inject deuterium-labeled precursors (e.g., D₈-valine) into female L. dispar. Alternatively, incubate isolated abdominal tissues (containing oenocytes) in Grace's insect medium supplemented with the labeled compound.[7]

  • For Pheromone Gland Studies: Incubate isolated pheromone glands in Grace's medium containing deuterium-labeled 2-methyl-Z7-octadecene.[6][7]

• Sample Extraction and Preparation:

  • After a defined incubation period (e.g., 2-24 hours), terminate the reaction.

  • For tissue samples, homogenize in a methanol/hexane solvent system to extract lipids.

  • For hemolymph, perform a liquid-liquid extraction with hexane to isolate hydrocarbons.

  • For pheromone glands, perform a direct hexane extraction.[7]

  • Purify the hydrocarbon fraction from extracts using silica column chromatography if necessary.[4]

• GC-MS Analysis:

  • Analyze the hexane extracts using a GC-MS system equipped with a suitable capillary column (e.g., DB-5).[7]

  • Employ a temperature program that effectively separates the compounds of interest, for instance, starting at 80°C and ramping to 320°C.[7]

  • Operate the mass spectrometer in Single Ion Monitoring (SIM) mode. Monitor the characteristic ions for the unlabeled compounds (e.g., 2-methyl-Z7-octadecene, disparlure) and the corresponding ions for the deuterated versions (M+n, where n is the number of deuterium atoms).[7]

• Data Interpretation:

  • The detection of a peak at the correct retention time with the expected mass-to-charge ratio for the deuterated product confirms the metabolic conversion.

  • For example, finding D₈-labeled 2-methyl-Z7-octadecene after administering D₈-valine confirms the entire oenocyte pathway. Finding D₄-disparlure after incubating a pheromone gland with D₄-2-methyl-Z7-octadecene confirms the final epoxidation step.[6]

Conclusion and Future Directions

The biosynthetic pathway of disparlure in Lymantria dispar is a sophisticated and spatially segregated process that begins with the amino acid valine and culminates in a stereospecific epoxidation reaction within the pheromone gland.[4][5] The elucidation of this pathway, largely through elegant stable isotope tracing experiments, provides a robust framework for understanding insect pheromone production.[4][6]

Future research should focus on the molecular identification and biochemical characterization of the key enzymes, particularly the unusual Δ12 desaturase and the stereospecific epoxygenase.[6] Cloning the genes for these enzymes and expressing them in heterologous systems, such as engineered yeast, could not only deepen our understanding of their function but also pave the way for the sustainable, biotechnological production of enantiomerically pure (+)-disparlure for use in environmentally benign pest management strategies.[8][10]

References

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• Pinnelli, G. R., & Plettner, E. (2020). Structures of disparlure enantiomers and (+)-monachalure, prepared... ResearchGate. [Link]

• PubMed. (2003). Synthesis of deuterated fatty acids to investigate the biosynthetic pathway of disparlure, the sex pheromone of the gypsy moth, Lymantria dispar. [Link]

• Wei, Y., et al. (2021). Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts. Frontiers in Bioengineering and Biotechnology. [Link]

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• Pinnelli, G. R. (2021). 18O/D based probes to study pheromone enantiomer discrimination in the pheromone binding proteins from the gypsy moth, Lymantria dispar. SFU Library Thesis Template. [Link]

• NIFA Reporting Portal. (n.d.). Biosynthesis of the Sex Pheromone Disparlure in the Gypsy Moths. [Link]

• Petkevicius, K., et al. (2022). Biosynthesis of insect sex pheromone precursors via engineered β-oxidation in yeast. FEMS Yeast Research. [Link]

• Zappalà, L., et al. (2022). Lymantria dispar (L.) (Lepidoptera: Erebidae): Current Status of Biology, Ecology, and Management in Europe with Notes from North America. MDPI. [Link]

• Hoch, T. (2021). 5: Strategies in Disparlure Synthesis. Chemistry LibreTexts. [Link]

• Park, S., & Lee, S. (2022). Formal Synthesis of Sex Pheromone of Gypsy Moth (+)-Disparlure from L-(+)-Tartaric Acid. Molbank. [Link]

• Tobin, P. C., et al. (2021). Lymantria dispar and progression to management strategies in the United States. U.S. Forest Service. [Link]

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An In-depth Technical Guide to the Role of Disparlure Enantiomers in Mate Attraction of the Gypsy Moth (Lymantria dispar)

Abstract

The gypsy moth, Lymantria dispar, stands as a significant defoliator of temperate forests, with its reproductive success largely governed by a highly specific chemical communication system. The female-produced sex pheromone, Disparlure, is a chiral molecule existing as two enantiomers: (+)-Disparlure and (-)-Disparlure. This guide provides a comprehensive technical examination of the distinct and opposing roles these enantiomers play in mate attraction. We will delve into the molecular machinery of olfaction, from pheromone binding proteins to specific olfactory receptors, that allows the male moth to differentiate between these stereoisomers. Detailed, field-proven methodologies for electrophysiological and behavioral analysis are presented, offering researchers a robust framework for investigating this classic example of chemical ecology. The elucidation of this dual-component system, where one enantiomer acts as a potent attractant and the other as a behavioral antagonist, not only provides fundamental insights into insect neurobiology but also underpins the development of effective, environmentally benign pest management strategies such as mating disruption.

Introduction: The Gypsy Moth and Its Chemical Language

Lymantria dispar, a notorious invasive pest in North America, causes widespread ecological and economic damage through the defoliation of hundreds of tree species.[1] The moth's life cycle and reproductive strategy are intricately linked to its powerful sense of smell. To locate a receptive female, often over considerable distances, the male moth relies on detecting a minute plume of a volatile chemical signal—the sex pheromone.

In 1970, this pheromone was identified as cis-7,8-epoxy-2-methyloctadecane, and named Disparlure.[2] Subsequent research revealed the critical importance of its stereochemistry. The naturally produced pheromone is almost exclusively the (+)-enantiomer, which is a powerful attractant for male moths.[3][4] Conversely, the "unnatural" (-)-enantiomer, when present, acts as a potent inhibitor of the male's attraction to the (+)-enantiomer.[2][5] This fascinating dichotomy, where two molecules differing only in their three-dimensional arrangement elicit opposing behaviors, makes the L. dispar system a model for studying the specificity of chemoreception. Understanding this chiral discrimination at the molecular, physiological, and behavioral levels is paramount for both fundamental research and the strategic deployment of Disparlure in pest control programs.[6]

The Molecular Basis of Enantiomeric Discrimination

The male gypsy moth's ability to distinguish between (+)- and (-)-Disparlure is a multi-step process that begins at the peripheral olfactory organs—the antennae. This process ensures high fidelity in mate recognition and involves a cascade of molecular interactions within specialized sensory hairs called sensilla.[5]

Pheromone-Binding Proteins (PBPs): The Initial Gatekeepers

Upon entering the aqueous lymph of the sensillum, the hydrophobic Disparlure molecules are solubilized and transported by Pheromone-Binding Proteins (PBPs).[7] L. dispar possesses two key PBPs, LdisPBP1 and LdisPBP2, which exhibit differential binding affinities for the two enantiomers.[1][8]

• LdisPBP1 shows a stronger binding affinity for the inhibitory (-)-Disparlure .[1][8]

• LdisPBP2 preferentially binds the attractive (+)-Disparlure .[1][8]

This selective binding is the first critical step in sorting the enantiomers and is thought to be essential for their correct delivery to the corresponding olfactory receptors on the neuron membrane.[3] The interaction is not merely passive transport; kinetic studies suggest a dynamic process where PBPs may undergo conformational changes upon ligand binding, potentially playing a role in the activation or deactivation of the pheromone molecule itself.[7]

Olfactory Receptors (ORs): The Locus of Neural Activation

The ultimate discrimination occurs at the surface of Olfactory Receptor Neurons (ORNs), where the PBP-pheromone complex interacts with specific Olfactory Receptors (ORs). While the specific ORs for each Disparlure enantiomer in L. dispar are still under active investigation, it is hypothesized that there are distinct populations of ORNs, each expressing receptors tuned to either the (+) or (-) enantiomer.[3] The binding of the correct enantiomer to its cognate receptor triggers the opening of an ion channel—a complex formed by the specific OR and a highly conserved co-receptor (OrCo)—leading to the depolarization of the neuron and the generation of an action potential.[9]

The presence of two PBPs with opposing enantiomer preferences strongly supports the hypothesis of a dual-receptor system, where one neuronal pathway is activated by the attractant and another by the inhibitor.[3]

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A Technical Guide to the Volatility and Atmospheric Persistence of Disparlure (cis-7,8-epoxy-2-methyloctadecane)

Abstract

Disparlure, the potent sex pheromone of the spongy moth (Lymantria dispar), is a cornerstone of integrated pest management (IPM) programs for this invasive species.[1][2] Its efficacy in both population monitoring and mating disruption is fundamentally governed by two competing physicochemical characteristics: its volatility, which allows for dispersal into the atmosphere to attract male moths, and its persistence, which ensures the active ingredient remains present throughout the target flight period. This technical guide provides an in-depth analysis of these properties for researchers, environmental scientists, and pest management professionals. We will explore the key parameters influencing disparlure's release into the atmosphere, its environmental fate, and the analytical methodologies required for its quantification. This document moves beyond a simple recitation of data to explain the causality behind its environmental behavior and the experimental logic for its study, highlighting critical data gaps and suggesting future research priorities.

Introduction to Disparlure: A Molecule of Dual Purpose

Disparlure, chemically identified as cis-7,8-epoxy-2-methyloctadecane (C₁₉H₃₈O), is a high-molecular-weight epoxide that functions as a powerful chemical messenger.[1] Its application in IPM is a testament to the power of semiochemicals in providing species-specific, environmentally conscious pest control solutions.

1.1 Chemical Identity and Critical Stereochemistry Disparlure is a chiral molecule existing as two enantiomers: (+)-disparlure and (-)-disparlure.[1] This stereoisomerism is not a trivial detail; it is biologically paramount. The naturally produced pheromone is the (+)-enantiomer, which is highly attractive to male spongy moths.[3] Conversely, the (-)-enantiomer can act as an inhibitor, reducing the effectiveness of the attractant.[1] Therefore, the enantiomeric purity of a synthetic product is a critical quality control parameter for commercial applications.[4]

1.2 Role in Integrated Pest Management (IPM) The synthetic pheromone is deployed in two primary ways:

• Monitoring: Low-density traps baited with (+)-disparlure are used to detect new infestations and estimate population densities.[1]

• Mating Disruption: Large areas are saturated with a racemic mixture of (±)-disparlure, released from slow-release formulations.[5][6] The high concentration of airborne pheromone confuses male moths, preventing them from locating females and successfully mating, thereby suppressing population growth.[7]

The success of these strategies hinges on achieving and maintaining a specific atmospheric concentration over a defined period, a function directly controlled by volatility and persistence.

Physicochemical Properties Governing Volatility

Volatility describes the tendency of a substance to vaporize. For disparlure, this property is what makes it an effective airborne signaling molecule. This process is primarily influenced by its intrinsic physicochemical properties and external environmental factors.

2.1 Core Physicochemical Data A summary of disparlure's fundamental properties provides a baseline for understanding its behavior.

Property	Value	Source
Chemical Formula	C₁₉H₃₈O	[1][2]
Molar Mass	282.51 g·mol⁻¹	[1][2]
Appearance	Viscous, colorless oil	[1]
Density	0.828 g·cm⁻³ at 25°C	[1]
Boiling Point	146–148 °C	[1]
Flash Point	52 °C	[1]

2.2 Vapor Pressure and Henry's Law Constant: A Critical Data Gap While properties like boiling point are known, crucial data for environmental modeling, such as Vapor Pressure and Henry's Law Constant , are not readily available in public literature.[6] This absence represents a significant challenge for accurately predicting the partitioning of disparlure between air, water, and soil phases, and for modeling its atmospheric transport and fate. The development of standardized, experimentally derived values for these constants is a key area for future research.

2.3 The Overwhelming Influence of Temperature on Emission The release rate of disparlure from any formulation is not static; it is highly dependent on temperature. Field and laboratory studies have demonstrated a direct and significant correlation:

• Release rates can increase 3.5-fold for every 10°C rise in temperature.[8]

• Emission rates have been shown to increase linearly with cumulative degree-days, a measure of heat accumulation over time.[8]

Expert Insight: This temperature dependency is a double-edged sword. While warmer temperatures increase the atmospheric concentration, potentially enhancing mating disruption, they also accelerate the depletion of the pheromone from the dispenser. In warmer climates, this can lead to the dispenser's half-life being shorter than the moth's flight season, causing a late-season failure of the control strategy.[8] Therefore, formulation design and application timing must account for the local temperature profile.

2.4 Formulation Science: The Gatekeeper of Volatility Disparlure is almost always deployed in a controlled-release matrix to protect it from degradation and to meter its release over time.[6] The choice of formulation is the primary tool for manipulating its persistence. Common formulations include:

• Laminated Plastic Flakes (e.g., Hercon Disrupt® II): These provide a durable, long-lasting reservoir, but their persistence can extend beyond a single season.[6][7]

• Liquid/Biodegradable Formulations (e.g., SPLAT GM™): These offer a potential solution to reduce long-term environmental persistence compared to plastic-based dispensers.[7]

The efficacy of any mating disruption program is thus a function of the interplay between the intrinsic volatility of disparlure, the ambient temperature, and the release kinetics of the chosen formulation.

Atmospheric Persistence and Environmental Fate

Persistence refers to the length of time a chemical remains in a particular environment. For disparlure, persistence is desired within a single application season but can be problematic if it extends into subsequent years, an issue known as the "ghost effect."[9]

3.1 Mechanisms of Persistence The observed long-term effects of disparlure applications are primarily due to two phenomena:

• The Reservoir Effect: The vast majority of disparlure's persistence is attributable to its slow, continued release from the dispenser matrix.[7] Studies have found that dispensers can retain a significant percentage (from 1.8% to over 23%) of their initial pheromone load one year after application.[7] This residual pheromone continues to be released, affecting moth trap counts and mating success in the following season.

• Environmental Adsorption: While less significant than the reservoir effect, disparlure can be adsorbed onto environmental surfaces like foliage, bark, and leaf litter and subsequently re-emitted.[7] This contributes to the short-term local atmospheric concentration but is not the primary driver of year-over-year persistence.

3.2 Probable Atmospheric Degradation Pathways Once released into the atmosphere, a disparlure molecule is subject to degradation by several chemical processes. While specific kinetic data for disparlure is scarce, the atmospheric chemistry of large epoxides suggests the following primary degradation pathways:

• Reaction with Hydroxyl Radicals (OH•): This is likely the dominant daytime degradation pathway. The OH radical can abstract a hydrogen atom from the alkyl chains or react with the epoxide ring, initiating a cascade of oxidation reactions.

• Reaction with Ozone (O₃): Ozonolysis can lead to the cleavage of the epoxide ring, resulting in the formation of aldehydes and other oxygenated products.

• Photodegradation: Direct absorption of solar radiation is generally a minor pathway for saturated aliphatic compounds like disparlure, but it can contribute to overall degradation.

The ultimate atmospheric half-life of a single disparlure molecule is likely on the order of hours to a few days, but the continuous emission from dispensers creates a state of pseudo-persistence in the treated area.

Caption: Conceptual diagram of major atmospheric degradation routes for disparlure.

Methodologies for Characterization and Monitoring

To understand and predict the behavior of disparlure, robust analytical methods are essential. These protocols form a self-validating system when they include proper controls, standards, and validation steps.

4.1 Experimental Protocol: Quantifying Residual Disparlure in Dispensers

Objective: To determine the amount of active ingredient remaining in a field-aged controlled-release dispenser.

Causality: This protocol is crucial for assessing the field longevity of a formulation. By comparing the residual amount to the initial load, researchers can calculate emission rates under real-world conditions and validate or refine release models.

Methodology:

• Sample Collection: Carefully collect aged dispensers from the field, noting the location, deployment date, and collection date. Collect unaged dispensers from the same batch to serve as a reference standard (T₀).

• Extraction: a. Individually place each dispenser into a labeled 20 mL glass scintillation vial. b. Add 10 mL of a high-purity solvent such as hexane or dichloromethane. c. Add an internal standard (e.g., a stable, non-interfering alkane like eicosane) at a known concentration to each vial to correct for variations in sample volume and instrument response. d. Seal the vials and agitate on a shaker or rotator for a minimum of 24 hours at room temperature to ensure complete extraction of the disparlure from the matrix.

• Analysis: a. Prepare a calibration curve using analytical-grade disparlure standards of known concentrations, each containing the same concentration of the internal standard. b. Analyze the extracts and standards by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms) is suitable for separation.

  • Injection: Use a splitless or split injection depending on the expected concentration.

  • MS Detection: Operate in Selective Ion Monitoring (SIM) mode for maximum sensitivity, targeting characteristic fragment ions of disparlure.

• Quantification: Calculate the concentration of disparlure in each extract by comparing the peak area ratio of disparlure to the internal standard against the calibration curve. Convert this concentration to the total mass of disparlure remaining in the dispenser.

4.2 Experimental Protocol: Atmospheric Sampling and Analysis

Objective: To measure the average atmospheric concentration of disparlure in a treated area.

Causality: Direct measurement of airborne concentrations is the ultimate validation of a mating disruption strategy. It confirms that the formulation is releasing pheromone and allows for correlation between concentration and observed biological effects (e.g., male moth trap shutdown).

Caption: High-level workflow for measuring airborne disparlure concentrations.

Methodology:

• Preparation: Use thermal desorption tubes packed with a suitable sorbent (e.g., Tenax® TA or a multi-bed sorbent) designed for semi-volatile organic compounds.

• Field Sampling: a. Place the sorbent tubes at various locations and heights within the treated plot. b. Connect each tube to a calibrated, low-flow personal air sampling pump. c. Draw a known volume of air (e.g., 50-100 liters) through the tube at a constant flow rate (e.g., 100-200 mL/min). Record the start and end times and flow rate precisely.

• Sample Handling: After sampling, cap the tubes, store them in a cool, dark container, and transport them to the laboratory for analysis.

• Analysis: a. Analyze the tubes using a thermal desorber (TD) coupled directly to a GC-MS system. The TD heats the tube, releasing the trapped analytes onto the GC column. b. Use the same GC-MS conditions and quantification methods (internal or external standards) as described in Protocol 4.1.

• Calculation: Calculate the mass of disparlure detected on the tube and divide by the total volume of air sampled to determine the atmospheric concentration, typically expressed in nanograms per cubic meter (ng/m³).

Synthesis and Future Directions

The effective use of disparlure in pest management is a delicate balance. The molecule must be volatile enough to disperse and create a biologically active plume, yet persistent enough in its formulation to last through an entire season.

5.1 Optimizing for Efficacy and Environmental Stewardship The "ghost effect" caused by highly durable formulations can interfere with subsequent monitoring efforts, leading to underestimation of pest populations.[9] The future of disparlure application lies in "smart" formulations that are optimized for a single season. The development and adoption of biodegradable dispensers or liquid formulations that degrade more predictably is a key step toward this goal.[7]

5.2 A Call for Standardized Data The most significant barrier to accurately modeling the environmental fate of disparlure is the lack of fundamental physicochemical data, particularly vapor pressure. A concerted effort by the research community to experimentally determine and publish these values would be invaluable. This would allow for the use of predictive models like the EPA's EPI Suite™, enabling better risk assessments and more sophisticated deployment strategies.

By integrating field observations with robust laboratory analysis and a deeper understanding of the underlying physicochemical principles, the scientific community can continue to refine the use of disparlure, maximizing its efficacy as a pest control tool while minimizing its environmental footprint.

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• Pinnelli, N. (2020). based probes to study pheromone enantiomer discrimination in the pheromone binding proteins from the gypsy moth, Lymantria dispar. Simon Fraser University. Retrieved from [Link]

• USDA Forest Service. (2006). Disparlure (ai) and Disrupt II formulation. Retrieved from [Link]

• Lofstedt, C., et al. (2008). Sex pheromone biosynthetic pathway for disparlure in the gypsy moth, Lymantria dispar. Proceedings of the National Academy of Sciences, 105(37), 13853-13858. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of disparlure enantiomers and (+)-monachalure, prepared.... Retrieved from [Link]

• Tobin, P. C., et al. (2013). Field Evaluation of Effect of Temperature on Release of Disparlure From a Pheromone-Baited Trapping System Used to Monitor Gypsy Moth (Lepidoptera: Lymantriidae). Environmental Entomology, 42(4), 789-796. Retrieved from [Link]

• Onufrieva, K. S., et al. (2013). On the apparent persistence of disparlure in the human body. Journal of the Lepidopterists' Society, 67(3), 213-214. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols for the Enantioselective Synthesis of (+)-Disparlure

Introduction: The Significance of (+)-Disparlure

(+)-Disparlure, the dextrorotatory enantiomer of cis-7,8-epoxy-2-methyloctadecane, is the potent sex pheromone of the female gypsy moth (Lymantria dispar), a significant defoliator of temperate forests. The stereochemistry of this epoxide is crucial for its biological activity; the (+)-enantiomer is highly attractive to the male moth, while the (-)-enantiomer can be inactive or even inhibitory. Consequently, the development of efficient and highly enantioselective synthetic routes to (+)-disparlure is of paramount importance for its use in insect monitoring and pest management strategies, such as mating disruption and mass trapping. This guide provides detailed protocols and insights into the key enantioselective methods for the synthesis of (+)-disparlure, intended for researchers in organic synthesis, chemical ecology, and drug development.

Strategic Approaches to Enantioselective Synthesis

The synthesis of a chiral molecule like (+)-disparlure necessitates a strategy that introduces the desired stereochemistry in a controlled manner. The primary approaches can be broadly categorized as:

• Asymmetric Catalysis: Employing a chiral catalyst to stereoselectively create the epoxide functionality from a prochiral precursor. The Sharpless-Katsuki asymmetric epoxidation is a cornerstone of this approach.

• Chiral Pool Synthesis: Utilizing a readily available, enantiomerically pure natural product as a starting material, from which the target molecule is constructed through a series of stereocontrolled reactions. L-(+)-tartaric acid is a common starting point for this strategy.

• Organocatalysis: A more recent development that uses small, chiral organic molecules to catalyze enantioselective transformations.

This guide will delve into the practical application of these strategies, providing detailed experimental protocols for each.

Method 1: Sharpless-Katsuki Asymmetric Epoxidation

The Sharpless-Katsuki asymmetric epoxidation is a powerful and widely adopted method for the synthesis of chiral 2,3-epoxyalcohols from prochiral allylic alcohols.[1][2] The reaction's predictability, high enantioselectivity, and the commercial availability of the chiral ligands make it a highly attractive route for the synthesis of (+)-disparlure.

Causality of Experimental Choices

The success of the Sharpless epoxidation hinges on the formation of a chiral titanium-tartrate complex that directs the delivery of the oxygen atom from the oxidant, tert-butyl hydroperoxide (TBHP), to one face of the allylic alcohol's double bond.[3]

• Catalyst System: The catalyst is generated in situ from titanium(IV) isopropoxide (Ti(OiPr)₄) and a chiral diethyl tartrate (DET) ligand. For the synthesis of (+)-disparlure, (+)-diethyl L-tartrate ((+)-DET) is used to achieve the desired (7R,8S) configuration.

• Mechanism of Stereoselection: The Ti(OiPr)₄ and (+)-DET form a dimeric complex in solution. The allylic alcohol substrate displaces an isopropoxide ligand, coordinating to the titanium center. This coordination orients the double bond within the chiral environment of the catalyst, exposing one face to preferential attack by the TBHP oxidant, which is also coordinated to the titanium.[4]

• Mnemonic for Stereochemical Outcome: A well-established mnemonic predicts the stereochemical outcome. With (+)-DET, the oxygen atom is delivered from the "bottom" face of the alkene when the allylic alcohol is drawn in a specific orientation (hydroxyl group in the bottom right corner).

Experimental Workflow

The synthesis of (+)-disparlure via Sharpless epoxidation can be conceptualized as a three-stage process:

• Synthesis of the Allylic Alcohol Precursor: Preparation of (Z)-2-methyl-7-octadecen-1-ol.

• Sharpless Asymmetric Epoxidation: Enantioselective conversion of the allylic alcohol to the corresponding chiral epoxide.

• Conversion to (+)-Disparlure: Transformation of the epoxy alcohol to the final product.

Caption: Workflow for the enantioselective synthesis of (+)-disparlure via Sharpless Asymmetric Epoxidation.

Detailed Protocols

Protocol 1: Synthesis of (Z)-2-methyl-7-octadecen-1-ol (Allylic Alcohol Precursor)

This protocol is a representative procedure for the synthesis of the key allylic alcohol intermediate.

• Wittig Reaction:

  • To a stirred suspension of undecyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF under a nitrogen atmosphere, add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise at 0 °C.

  • Stir the resulting deep red solution at room temperature for 1 hour.

  • Cool the ylide solution to -78 °C and add a solution of 6-methylheptanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous NH₄Cl solution and extract with diethyl ether (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (hexanes as eluent) to afford (Z)-2-methyl-7-octadecene.

• Hydroboration-Oxidation:

  • To a solution of (Z)-2-methyl-7-octadecene (1.0 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere, add a solution of 9-borabicyclo[3.3.1]nonane (9-BBN) (1.1 eq, 0.5 M in THF) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Cool the mixture to 0 °C and slowly add ethanol, followed by 6 M NaOH solution, and then 30% H₂O₂ solution dropwise, maintaining the temperature below 20 °C.

  • Stir the mixture at room temperature for 1 hour.

  • Extract the product with diethyl ether (3 x volumes).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography (hexanes:ethyl acetate gradient) to yield (Z)-2-methyl-7-octadecen-1-ol.

Protocol 2: Sharpless Asymmetric Epoxidation

• Catalyst Preparation:

  • To a flame-dried, two-necked flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add anhydrous CH₂Cl₂ and cool to -20 °C.

  • Add titanium(IV) isopropoxide (1.0 eq) followed by (+)-diethyl L-tartrate (1.2 eq) via syringe. Stir for 10 minutes.

• Epoxidation:

  • To the catalyst solution, add a solution of (Z)-2-methyl-7-octadecen-1-ol (1.0 eq) in anhydrous CH₂Cl₂.

  • Add tert-butyl hydroperoxide (2.0 eq, 5.5 M in decane) dropwise while maintaining the temperature at -20 °C.

  • Seal the flask and store it in a freezer at -20 °C for 24-48 hours. The reaction progress can be monitored by TLC.

• Work-up:

  • Pour the reaction mixture into a pre-cooled (0 °C) solution of 10% aqueous tartaric acid and stir vigorously for 1 hour.

  • Separate the layers and extract the aqueous layer with CH₂Cl₂ (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to give the crude epoxy alcohol.

Protocol 3: Conversion to (+)-Disparlure

• Tosylation:

  • Dissolve the crude epoxy alcohol (1.0 eq) in anhydrous pyridine at 0 °C.

  • Add p-toluenesulfonyl chloride (1.5 eq) portion-wise and stir the reaction at 0 °C for 4 hours.

  • Pour the mixture into ice-water and extract with diethyl ether.

  • Wash the combined organic extracts successively with cold 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to give the crude tosylate, which is used in the next step without further purification.

• Reduction:

  • To a suspension of lithium aluminum hydride (LiAlH₄) (2.0 eq) in anhydrous THF at 0 °C, add a solution of the crude tosylate in anhydrous THF dropwise.

  • Stir the reaction mixture at room temperature for 3 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting suspension through a pad of Celite® and wash the filter cake with diethyl ether.

  • Concentrate the filtrate and purify the residue by flash column chromatography (hexanes:ethyl acetate gradient) to afford (+)-disparlure.[5]

Method	Key Reagents	Typical Yield (%)	Enantiomeric Excess (ee, %)	Reference
Sharpless Epoxidation	(+)-DET, Ti(OiPr)₄, TBHP	70-85 (for epoxidation step)	>95	[1]

Method 2: Chiral Pool Synthesis from L-(+)-Tartaric Acid

This strategy leverages the inherent chirality of L-(+)-tartaric acid to construct the stereocenters of (+)-disparlure. This approach avoids the use of expensive chiral catalysts and can lead to products with very high enantiomeric purity.[2]

Causality of Experimental Choices

The core idea is to transform the C2 and C3 stereocenters of L-(+)-tartaric acid into the C7 and C8 stereocenters of (+)-disparlure. This involves a series of reactions including protection of functional groups, chain elongation, and epoxide formation.

• Protection: The diol and diacid functionalities of tartaric acid are typically protected to allow for selective reactions at other positions. Acetonide protection of the diol is common.

• Chain Elongation: Grignard reagents are frequently used to introduce the two alkyl chains of disparlure. The regioselective ring-opening of an intermediate epoxide with a Grignard reagent is a key step.[6][7][8]

• Epoxide Formation: The epoxide ring is often formed in the final stages of the synthesis from a diol intermediate.

Experimental Workflow

Caption: A representative workflow for the synthesis of (+)-disparlure from L-(+)-tartaric acid.

Detailed Protocol (Illustrative)

The following protocol outlines a key transformation in a chiral pool synthesis of (+)-disparlure.

Protocol 4: Regioselective Epoxide Ring-Opening with a Grignard Reagent

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer under a nitrogen atmosphere, place magnesium turnings (1.2 eq).

  • Add a small crystal of iodine and a few drops of 1-bromononane (1.2 eq) in anhydrous THF.

  • Once the reaction initiates (as evidenced by heat evolution and disappearance of the iodine color), add the remaining 1-bromononane in THF dropwise to maintain a gentle reflux.

  • After the addition is complete, continue to stir at room temperature for 1 hour.

• Copper-Catalyzed Ring Opening:

  • Cool the Grignard solution to -78 °C.

  • In a separate flask, dissolve the chiral epoxide intermediate derived from L-(+)-tartaric acid (1.0 eq) in anhydrous THF and cool to -78 °C.

  • To the epoxide solution, add a catalytic amount of Li₂CuCl₄ (0.05 eq, 0.1 M in THF).

  • Slowly add the Grignard reagent to the epoxide solution via cannula, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 1 hour.

  • Quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the product by flash column chromatography.

Method	Chiral Source	Key Steps	Typical Overall Yield (%)	Enantiomeric Purity	Reference
Chiral Pool	L-(+)-Tartaric Acid	Diol protection, Grignard couplings, Epoxidation	15-25	>99% ee	[2]

Method 3: Organocatalytic Enantioselective Synthesis

A more contemporary approach involves the use of chiral organic catalysts to induce enantioselectivity. An example is the enantioselective iodolactonization of an olefinic acid, which can be converted to the desired cis-epoxide.[9]

Causality of Experimental Choices

This method relies on a chiral BINOL-amidine catalyst to control the stereochemistry of an intramolecular cyclization.

• Catalyst: The bifunctional catalyst possesses both a hydrogen-bond donating moiety (the BINOL hydroxyl groups) and a basic site (the amidine).

• Mechanism: The catalyst is believed to activate the carboxylic acid substrate through hydrogen bonding, while the amidine base interacts with the electrophilic halogen source. This organized transition state directs the attack of the double bond on the iodine, leading to a highly enantioselective cyclization. The resulting iodolactone can then be converted to the epoxide with inversion of stereochemistry.

Experimental Workflow

Caption: Workflow for the organocatalytic synthesis of (+)-disparlure.

This approach represents a concise and innovative route to (+)-disparlure, with a reported synthesis in just five steps with a 33% overall yield.[9]

Purification and Analysis

Purification

Flash column chromatography is the standard method for purifying the intermediates and the final product in the synthesis of (+)-disparlure.[10][11][12]

• Stationary Phase: Silica gel is typically used.

• Mobile Phase: A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, is commonly employed. The polarity of the eluent is gradually increased to first elute non-polar byproducts and then the more polar desired product.

Determination of Enantiomeric Excess (ee)

Ensuring the high enantiomeric purity of the final product is critical. Chiral Gas Chromatography (GC) is a common and accurate method for determining the enantiomeric excess of disparlure.[13][14][15][16][17]

Protocol 5: Chiral GC Analysis of (+)-Disparlure

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column (e.g., a cyclodextrin-based stationary phase like β-DEX™ or γ-DEX™).

• Sample Preparation: Prepare a dilute solution of the synthesized (+)-disparlure in a suitable solvent (e.g., hexane or CH₂Cl₂).

• GC Conditions (Representative):

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at a suitable initial temperature (e.g., 120 °C), hold for 1 minute, then ramp at a slow rate (e.g., 2 °C/min) to a final temperature (e.g., 180 °C). The exact program will need to be optimized for the specific column used.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Analysis: The two enantiomers of disparlure will have different retention times on the chiral column. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula:

  • ee (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Conclusion

The enantioselective synthesis of (+)-disparlure can be successfully achieved through several robust methodologies. The Sharpless asymmetric epoxidation remains a widely used and reliable method, while chiral pool synthesis from L-(+)-tartaric acid offers an alternative route to highly enantiopure material. Emerging organocatalytic methods provide shorter and more efficient synthetic pathways. The choice of synthetic strategy will depend on factors such as the availability of starting materials, cost considerations, and the desired scale of the synthesis. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to successfully synthesize (+)-disparlure and to understand the underlying principles that govern these important enantioselective transformations.

References

• Kossier, B. E., et al. (1981). A successful synthesis of (+)-Disparlure by the application of Sharpless epoxidation. Journal of the American Chemical Society, 103, 464.

• Klosowski, D. W., & Martin, S. F. (2018). Synthesis of (+)-Disparlure via Enantioselective Iodolactonization. Organic Letters, 20(5), 1269–1271. [Link]

• Fernandes, R. A., et al. (2007). A short and efficient synthesis of (+)-disparlure and its enantiomer. Tetrahedron: Asymmetry, 18(13), 1549-1553.

• Organic Chemistry Tutor. (n.d.). Grignard Reaction of Epoxides. Retrieved from [Link]

• Chan, T. H., & Ian, W. J. (2006). Enantioselective synthesis of epoxides: Sharpless epoxidation of alkenylsilanols. Tetrahedron Letters, 47(46), 8121-8124.

• Kim, C. S., et al. (2022). Formal Synthesis of Sex Pheromone of Gypsy Moth (+)-Disparlure from L-(+)-Tartaric Acid. Bulletin of the Korean Chemical Society, 43(5), 675-679. [Link]

• Organic Chemistry Portal. (n.d.). Sharpless Epoxidation. Retrieved from [Link]

• Belleflamme, M. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek.

• Chem LibreTexts. (2020, May 30). 15.9: Reactions of Epoxides with Grignard and Organolithium Reagents. [Link]

• Plettner, E., et al. (2019). Synthesis of Isotopically Labelled Disparlure Enantiomers and Application to the Study of Enantiomer Discrimination in Gypsy Moth Pheromone-Binding Proteins. Chemistry – A European Journal, 25(62), 14216-14226.

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• Armstrong, D. W., et al. (2004). Analytical Separation of Enantiomers by Gas Chromatography on Chiral Stationary Phases. LCGC North America, 22(5), 446-456.
• Matte, C., & Rentsch, K. M. (2016). Contemporary Analysis of Chiral Molecules.
• Gao, Y., et al. (1987). Catalytic asymmetric epoxidation and kinetic resolution: modified procedures including in situ derivatization. Journal of the American Chemical Society, 109(19), 5765-5780.

• The Organic Chemistry Tutor. (2020, March 11). How to Deal with Grignard + Epoxide Reactions [Video]. YouTube. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.

• The Royal Society of Chemistry. (n.d.). EXPERIMENTAL SUPPORTING INFORMATION. Retrieved from [Link]

• Knochel, P., & Krasovskiy, A. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides.

• Crawford, E. J., & Schlosser, M. (1988). 1-Hexanol, 2-methyl-. Organic Syntheses, 66, 111. [Link]

• Chem LibreTexts. (2021, June 12). 1.4: Chiral Gas Chromatography. [Link]

• Danheiser, R. L., et al. (2020). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 97, 234-253.
• Baumann, M., & Baxendale, I. R. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9, 2265-2351.
• Zhang, Y., et al. (2022).

• Gable, K. (n.d.). The Sharpless-Katsuki Enantioselective Epoxidation. Oregon State University. [Link]

• Mori, K. (2005). Organic Synthesis in Pheromone Science. The Chemical Record, 5(5), 287-300.
• Plettner, E., et al. (2019). Structures of disparlure enantiomers and (+)-monachalure, prepared during optimization of the (+)-disparlure synthesis.

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Application Notes and Protocols: Nuclear Magnetic Resonance (NMR) Spectroscopy for the Characterization of Disparlure

Introduction: The Critical Role of Stereochemistry in Pheromone Activity

Disparlure, chemically known as (7R, 8S)-cis-7,8-epoxy-2-methyloctadecane, is the potent sex pheromone of the gypsy moth (Lymantria dispar), a significant pest in forestry and agriculture.[1][2] The biological activity of Disparlure is exquisitely dependent on its stereochemistry. The (+)-enantiomer is highly attractive to male gypsy moths, while the (-)-enantiomer is not.[1][2] Consequently, the synthesis of enantiomerically pure (+)-Disparlure is a primary objective for its use in pest management programs that rely on monitoring and mating disruption.[1][3]

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical tool for the unambiguous structural elucidation and stereochemical characterization of synthetic Disparlure and its precursors. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of various NMR techniques for the detailed characterization of Disparlure. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Foundational NMR Techniques for Structural Verification

The initial step in characterizing a synthesized batch of Disparlure involves confirming its fundamental chemical structure using one-dimensional (1D) NMR techniques, namely ¹H and ¹³C NMR spectroscopy.

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR provides detailed information about the number of different types of protons in a molecule and their connectivity. For Disparl-ure, the key diagnostic signals are those of the protons attached to the epoxide ring.

Key Diagnostic Regions in the ¹H NMR Spectrum of Disparlure:

Chemical Shift (ppm)	Proton Assignment	Multiplicity	Key Insights
~2.90 - 3.24	Epoxide methine protons (H-7, H-8)	Multiplet	The chemical shift in this region is characteristic of protons on an epoxide ring.[4] The cis-stereochemistry influences the coupling constants and the overall shape of the multiplet.
~1.20 - 1.60	Methylene protons of the alkyl chains	Broad Multiplet	The large integral of this signal corresponds to the numerous CH₂ groups in the long alkyl chains.
~0.86	Methyl protons (CH₃)	Doublet	The doublet arises from the coupling with the adjacent methine proton (H-2), confirming the isobutyl terminus.

Protocol for ¹H NMR Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of the Disparlure sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: Sufficient to cover the entire proton chemical shift range (e.g., 0-10 ppm).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: 1-5 seconds to ensure full relaxation of the protons.

  • Number of Scans: 8-16 scans are usually sufficient for a concentrated sample.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

  • Integrate the signals to determine the relative ratios of the different types of protons.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule. The chemical shifts of the epoxide carbons are particularly diagnostic.

Key Diagnostic Regions in the ¹³C NMR Spectrum of Disparlure:

Chemical Shift (ppm)	Carbon Assignment	Key Insights
~50 - 60	Epoxide carbons (C-7, C-8)	These deshielded signals are characteristic of carbons in a three-membered epoxide ring.[5]
~20 - 40	Methylene carbons of the alkyl chains	A series of signals corresponding to the different CH₂ groups.
~22.7	Methyl carbons (CH₃)	The signal for the terminal methyl groups of the isobutyl moiety.

Protocol for ¹³C NMR Acquisition:

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup: Same as for ¹H NMR.

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence with proton decoupling (e.g., zgpg30).

  • Spectral Width: Sufficient to cover the entire carbon chemical shift range (e.g., 0-220 ppm).

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A larger number of scans (e.g., 128 or more) is required due to the low sensitivity of the ¹³C nucleus.

• Data Processing: Similar to ¹H NMR, with calibration using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Advanced 2D NMR Techniques for Unambiguous Assignments

While 1D NMR provides foundational information, two-dimensional (2D) NMR techniques are crucial for confirming the connectivity of atoms and providing a complete and unambiguous structural assignment.

COSY (Correlation Spectroscopy): Tracing Proton-Proton Couplings

The COSY experiment reveals which protons are coupled to each other, typically through two or three bonds.[6][7] This is invaluable for tracing the connectivity of the alkyl chains and confirming the position of the epoxide.

Interpreting the COSY Spectrum of Disparlure:

• A cross-peak between the epoxide methine protons (~2.9 ppm) and the adjacent methylene protons will be observed, confirming the location of the epoxide ring.

• Correlations between adjacent methylene groups along the alkyl chains will be visible.

• A cross-peak between the terminal methyl protons (~0.86 ppm) and the methine proton of the isobutyl group will confirm this structural feature.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to their Attached Carbons

The HSQC experiment shows correlations between protons and the carbons to which they are directly attached (one-bond C-H coupling).[6][7] This allows for the definitive assignment of both the ¹H and ¹³C spectra.

Interpreting the HSQC Spectrum of Disparlure:

• A cross-peak will be observed between the epoxide proton signals (~2.9 ppm) and the epoxide carbon signals (~50-60 ppm).

• Each methylene proton signal will show a correlation to its corresponding methylene carbon signal.

• The terminal methyl proton signal (~0.86 ppm) will correlate with the terminal methyl carbon signal (~22.7 ppm).

Workflow for 2D NMR Data Acquisition and Analysis:

Caption: Logical flow for determining the enantiomeric excess of Disparlure.

Data Interpretation and Troubleshooting

Expected Spectra and Common Pitfalls

• ¹H NMR: The epoxide proton signals around 2.9 ppm are the most diagnostic. Incomplete reaction or the presence of the olefin precursor will result in signals in the vinylic region (~5.4 ppm).

• ¹³C NMR: The presence of signals other than those expected for Disparlure may indicate impurities from the synthesis, such as residual solvents or unreacted starting materials.

• Enantiomeric Purity Analysis: Incomplete derivatization can lead to an inaccurate determination of the ee. It is crucial to ensure the derivatization reaction goes to completion. The choice of the CDA is also critical to achieve sufficient separation of the diastereomeric signals in the NMR spectrum.

Self-Validating Systems

• Cross-Verification with 2D NMR: The connectivities observed in COSY and HSQC spectra must be consistent with the proposed structure of Disparlure. Any inconsistencies would invalidate the structural assignment.

• Integration Consistency: In the ¹H NMR spectrum, the relative integrals of all signals should correspond to the number of protons in each environment. For example, the ratio of the epoxide protons to the terminal methyl protons should be consistent with the structure.

• Purity Assessment: The absence of significant impurity signals in both ¹H and ¹³C NMR spectra provides confidence in the purity of the sample.

Conclusion

NMR spectroscopy is a powerful and versatile tool for the comprehensive characterization of Disparlure. By employing a combination of 1D and 2D NMR techniques, researchers can unambiguously confirm the chemical structure and connectivity of the molecule. Furthermore, the use of chiral derivatizing agents in conjunction with NMR provides a reliable method for determining the enantiomeric purity, a critical parameter for the biological efficacy of this important pheromone. The protocols and interpretation guidelines presented in this application note are designed to ensure the generation of accurate and trustworthy data for research, development, and quality control purposes.

References

• D. Amalin, et al. (2020). Synthesis of disparlure and monachalure enantiomers from 2,3-butanediacetals. Beilstein Journal of Organic Chemistry, 16, 57-63. Available at: [Link]

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Field Application Techniques for Disparlure in Mating Disruption: Application Notes and Protocols

Introduction: A Targeted Approach to Spongy Moth Management

The spongy moth, Lymantria dispar (formerly known as the gypsy moth), is a significant invasive pest of hardwood forests, capable of causing widespread defoliation and ecological damage. Managing this pest, especially at low population densities to prevent outbreaks or slow its spread, requires precise and environmentally sensitive methods. Mating disruption (MD) has emerged as a primary tactic, particularly in programs like the National Slow the Spread (STS) Program in the United States.[1] This technique leverages the insect's own communication system to prevent reproduction, offering a species-specific and non-lethal alternative to broad-spectrum insecticides.[1]

This guide provides a comprehensive overview of the principles and field application techniques for Disparlure, the synthetic sex pheromone of Lymantria dispar, in mating disruption programs. It is designed for researchers, pest management professionals, and scientists engaged in developing and implementing effective integrated pest management (IPM) strategies.

Section 1: The Scientific Foundation of Disparlure-Mediated Mating Disruption

A thorough understanding of the semiochemical and the biological mechanisms it influences is critical for successful field application.

The Active Agent: Disparlure

Disparlure is the synthetic version of the sex pheromone released by female spongy moths to attract males for mating.[2][3] Its chemical structure is cis-7,8-epoxy-2-methyloctadecane (C₁₉H₃₈O).[2][3] The molecule exists as two enantiomers, (+) and (-). The natural pheromone produced by the female is the (+)-enantiomer, which is the primary attractant for males.[2][4] Interestingly, the (-)-enantiomer can inhibit the male's response to the attractive (+)-enantiomer, potentially contributing to the overall disruptive effect when racemic disparlure (a mixture of both enantiomers) is used.[1][2]

The biosynthesis of Disparlure in the female moth is a complex process beginning with the amino acid valine and involving multiple steps of chain elongation and enzymatic modification to produce the final epoxide structure.[4][5]

Caption: Simplified biosynthetic pathway of (+)-Disparlure in Lymantria dispar.

Mechanism of Action: How Mating Disruption Works

The core principle of mating disruption is to saturate the atmosphere with enough synthetic pheromone to prevent males from locating and mating with females.[6] This interference is achieved through several proposed mechanisms, with recent evidence strongly supporting "false trail following" as the predominant effect for Disparlure.[1][7]

• False Trail Following (Competitive Attraction): The landscape becomes permeated with numerous synthetic pheromone plumes emanating from dispensers. Males are diverted from the faint plumes of calling females and instead follow these stronger, false trails, ultimately failing to locate a mate.[1][7]

• Sensory Fatigue (Adaptation): Constant exposure to high concentrations of pheromone can cause the male's antennal receptors to adapt or habituate, rendering them less sensitive to the pheromone plumes of females.[1]

• Camouflage: The high background concentration of synthetic pheromone can mask the discrete plumes released by females, making them indistinguishable from the ambient "noise."[1]

Caption: Mechanism of mating disruption via false trail following.

Section 2: Disparlure Formulations and Application Technologies

The physical formulation of Disparlure is a critical determinant of its field efficacy. The ideal formulation provides a consistent, controlled release of the pheromone throughout the entire flight period of the male spongy moth, which is approximately six weeks.[1][8]

Controlled-Release Formulations

A variety of formulations have been developed and tested over the years. Early formulations like hollow fibers and gelatin microcapsules had issues with inconsistent release rates or incompatibility with application equipment.[1][8] Modern operational programs primarily rely on the following types:

Formulation Type	Description	Active Ingredient (AI) Rate (per hectare)	Application Method	Key Characteristics
Laminated Flakes	Multi-layered plastic flakes containing disparlure in a central reservoir.	37.5 - 75 g	Aerial	Standard for many years; provides long-lasting release. Some formulations show persistent effects into the next season.[8][9][10]
SPLAT® GM	A flowable, wax-based matrix applied as dollops.	15 - 37.5 g	Aerial, Ground	Biodegradable options available; adheres well to foliage; provides effective release for at least 10 weeks.[1]
Hand-Applied Dispensers	Larger reservoir-type dispensers (e.g., ropes, clips) manually placed in a grid pattern.	Varies	Ground	Used for smaller, sensitive areas or for research plots. Labor-intensive.

Note: AI rates are typical ranges and should be confirmed based on product labels and local recommendations.

Application Technologies

The choice of application technology depends on the size of the treatment area, topography, accessibility, and cost.

• Aerial Application: Fixed-wing aircraft or helicopters are used for large, contiguous blocks of land (>20 hectares). Aircraft are fitted with specialized dispersal systems calibrated to deliver the specific formulation at the target rate.[11] This is the most common method for operational programs like STS.

• Ground Application: This includes methods ranging from hand-placing individual dispensers to using modified paintball guns to shoot SPLAT® dollops into the canopy.[11] It is suitable for smaller, isolated infestations or areas where aerial application is not feasible.

• Unmanned Aerial Vehicles (UAVs): Drones are an emerging technology for applying formulations like SPLAT®.[12] They offer a high degree of precision, making them ideal for treating smaller or irregularly shaped areas and navigating complex terrain.[12]

Section 3: Field Application Protocols

A successful mating disruption program is a multi-stage process that requires careful planning, precise execution, and thorough evaluation. The following protocols outline a self-validating system for field application.

Caption: General workflow for a Disparlure mating disruption program.

Protocol 1: Pre-Application Planning and Site Assessment

Objective: To gather the necessary data to design an effective mating disruption treatment.

Causality: Mating disruption is most effective against low-density populations.[1][11] Pre-season monitoring is therefore essential to confirm that population levels are below the threshold for which this tactic is successful (typically <30 male moths per trap per season).[11]

Methodology:

• Establish Monitoring Grid: In the year prior to treatment, establish a grid of pheromone-baited traps (e.g., milk carton or delta traps) across the proposed treatment area and in designated untreated control areas. A typical density is 1 trap per 1-4 km².

• Quantify Population Density: Deploy traps before the expected male moth flight period and monitor them throughout the season. Record the total number of male moths captured per trap.

• Define Treatment Boundaries: Based on the monitoring data, delineate the boundaries of the treatment block(s). Ensure blocks are sufficiently large (ideally >15-20 ha) to minimize immigration of mated females from untreated areas. Establish one or more untreated control blocks with similar habitat and pest density for comparison.

• Select Formulation and Rate: Choose a Disparlure formulation and application rate appropriate for the site conditions, operational constraints, and target population density (refer to the table in Section 2.1).

• Timing: Determine the optimal application window. The formulation must be applied just before the start of the male moth flight period to ensure the pheromone is present throughout the entire mating season.

Protocol 2: Application of Disparlure

Objective: To apply the selected Disparlure formulation evenly across the treatment block at the prescribed rate.

Causality: An even distribution of pheromone sources is critical to creating a uniform "cloud" of scent that effectively disrupts mating across the entire area. Poor application can lead to "hot spots" where mating can still occur.

Methodology (Aerial Application Example):

• Equipment Calibration: Calibrate the aircraft's dispersal system to ensure the correct flow rate and droplet/flake size for the chosen formulation.

• Guidance System: Utilize a GPS guidance system to ensure precise flight lines and uniform coverage of the treatment block. Account for swath width and avoid gaps or excessive overlap.

• Meteorological Conditions: Apply only under suitable weather conditions. Avoid high winds (>15 km/h) that can cause drift and high temperatures that can lead to excessive volatilization or product degradation.[13][14] Application is often performed in the early morning when conditions are most stable.

• Application Execution: The pilot flies the pre-planned flight lines over the treatment block, releasing the formulation. A ground crew should be present to monitor the application and confirm coverage.

• Record Keeping: Document all application parameters, including date, time, weather conditions, formulation batch number, and total amount applied.

Section 4: Efficacy Assessment and Monitoring

This phase is the cornerstone of a self-validating system, providing quantitative data on whether the application successfully disrupted mating.[15]

Protocol 3: Post-Application Efficacy Monitoring

Objective: To measure the reduction in male moth activity and female mating success within the treated area compared to the untreated control.

Causality: Measuring both trap capture and actual mating provides two independent lines of evidence for the treatment's effectiveness. A significant reduction in moth captures in pheromone traps indicates disruption of long-range orientation, while a reduction in the mating success of sentinel females provides direct proof that the treatment has impacted reproduction.[11]

Methodology:

• Male Moth Flight Monitoring (Trap Shutdown):

  • Deploy a grid of pheromone-baited traps in both the treated and untreated control blocks after the Disparlure application.

  • Check traps weekly throughout the flight season.

  • Calculate the percent reduction in trap capture: [1 - (Mean captures in treated block / Mean captures in control block)] * 100.

  • Success Criterion: The STS Program requires a ≥90% reduction in male moth captures.[1]

• Female Mating Success Assessment:

  • Place laboratory-reared, virgin female moths in sheltered stations (e.g., modified delta traps) within the treated and control blocks.[11]

  • Deploy females at peak male flight and leave them in the field for a set period (e.g., 48-72 hours).

  • Retrieve the females and dissect them in the laboratory to check for the presence of a spermatophore, which indicates mating.

  • Calculate the percent mating success in each block.

  • Success Criterion: A successful application should result in a significant reduction in mating success (e.g., >99% reduction was achieved in some studies).[1]

Efficacy Metric	Description	Typical Success Threshold
Trap Capture Reduction	The percent decrease in male moths caught in standard pheromone traps in the treated area versus the control area.	≥ 90%
Mating Success Reduction	The percent decrease in the proportion of virgin females that are successfully mated in the treated area versus the control area.	> 95%

References

• Onufrieva, K.S. (2023). Analyses of Lymantria dispar mate-finding behavior in support of management in the STS program. In: Coleman, T.W.; Liebhold, A.M., eds. Slow the spread: a 20-year reflection on the national Lymantria dispar integrated pest management program. Gen. Tech. Rep. NRS-212. Madison, WI: U.S. Department of Agriculture, Forest Service, Northern Research Station: 86–130. [Link]

• Thorpe, K.W., et al. (2006). A review of the use of mating disruption to manage gypsy moth, Lymantria dispar (L.). FHTET-2006-13, USDA Forest Service. [Link]

• Wikipedia. (n.d.). Disparlure. [Link]

• MDPI. (2024). Mating Disruption as a Pest Management Strategy: Expanding Applications in Stored Product Protection. [Link]

• USDA Forest Service. (2006). Using Mating Disruption to Manage Gypsy Moth: A Review. [Link]

• Tobin, P.C., et al. (2011). Field Evaluation of Effect of Temperature on Release of Disparlure From a Pheromone-Baited Trapping System Used to Monitor Gypsy Moth. Environmental Entomology. [Link]

• Gut, L.J., & Miller, J.R. (n.d.). Mating Disruption. Michigan State University. [Link]

• Onufrieva, K.S., et al. (2013). Persistent effects of aerial applications of disparlure on gypsy moth: Trap catch and mating success. Entomologia Experimentalis et Applicata. [Link]

• Washington State University. (n.d.). Mating Disruption. WSU Tree Fruit. [Link]

• Grokipedia. (n.d.). Disparlure. [Link]

• Plimmer, J.R., et al. (1978). Rate of Release of Disparlure from Laminated Plastic Dispensers. Journal of Economic Entomology. [Link]

• Onufrieva, K.S., et al. (2024). Efficacy of Mating Disruption Treatments Against Spongy Moth (Lymantria dispar dispar) Applied Using Unmanned Aerial Vehicles. bioRxiv. [Link]

• Onufrieva, K.S., et al. (2013). Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various Climates. Psyche: A Journal of Entomology. [Link]

• ResearchGate. (n.d.). Structures of disparlure enantiomers and (+)-monachalure, prepared... [Link]

• National Academy of Sciences. (n.d.). Sex pheromone biosynthetic pathway for disparlure in the gypsy moth, Lymantria dispar. [Link]

• USDA APHIS. (2024). Spongy Moth Program Manual. [Link]

• ResearchGate. (2012). Sex pheromone biosynthetic pathway for disparlure in the gypsy moth, Lymantria dispar. [Link]

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Application Note: Electroantennography (EAG) Protocol for Quantifying Olfactory Response to Disparlure in Lymantria dispar

Introduction: The Language of Scent

Insects inhabit a world dominated by chemical cues, where olfaction governs critical behaviors such as mating, foraging, and oviposition.[1] Electroantennography (EAG) is a powerful electrophysiological technique that intercepts this chemical communication, allowing us to measure the collective response of olfactory sensory neurons on an insect's antenna to a specific odorant.[2][3] The resulting measurement, an electroantennogram, is a summation of depolarizations from numerous neurons, providing a quantitative measure of the antenna's sensitivity to a given compound.[4]

This protocol focuses on Lymantria dispar (formerly the gypsy moth) and its sex pheromone, (+)-Disparlure ((+)-cis-7,8-epoxy-2-methyloctadecane).[5][6] Female moths release Disparlure to attract males for mating, making this chemical interaction a critical point for population control.[5] By quantifying the male moth's antennal response to Disparlure using EAG, researchers can screen for effective synthetic attractants, study the mechanisms of olfaction, and develop targeted pest management strategies.[1][7]

Principle of Electroantennography

The EAG signal originates from the change in electrical potential across the antenna upon exposure to an odorant. This process is initiated when odorant molecules, like Disparlure, enter the pores of the antennal sensilla and bind to Odorant Receptors (ORs) located on the dendrites of Olfactory Sensory Neurons (OSNs).[8] In most insects, these ORs form a complex with a highly conserved co-receptor known as Orco.[7][9] This binding event triggers the opening of ion channels, leading to a depolarization of the neuron's membrane.[9] The EAG technique measures the summed potential of these simultaneous depolarizations across a large population of sensilla, resulting in a characteristic negative voltage deflection.[4][10] The amplitude of this EAG response is generally proportional to the concentration of the stimulus, up to a saturation point.[2]

Caption: Olfactory signal transduction pathway in an insect sensillum.

Materials and Equipment

Biological Material

• Male Lymantria dispar moths (2-3 days old for optimal response).

EAG System Components

• Microscope: Stereo microscope (10-40x magnification) with a light source.

• Faraday Cage: To shield the preparation from electrical noise.

• Vibration Isolation Table: To minimize mechanical disturbances.

• Micromanipulators (2): For precise positioning of electrodes.

• Electrodes:

  • Recording Electrode: Glass capillary pulled to a fine tip, filled with electrolyte.

  • Reference Electrode: Glass capillary or silver wire, filled with electrolyte.

• Electrode Holders: To connect electrodes to the amplifier headstage.

• Amplifier: High-impedance DC amplifier with a headstage probe (e.g., Syntech IDAC-2 or equivalent).

• Data Acquisition System: Analog-to-digital (A/D) converter and software for recording and analyzing the EAG signal (e.g., Syntech EAGPro).

• Stimulus Delivery System:

  • Purified, humidified air stream delivered through a glass tube directed at the antenna.

  • Stimulus controller for timed injection of odorant puffs into the air stream.

  • Pasteur pipettes and filter paper strips for stimulus cartridges.

Chemicals and Reagents

• Disparlure: (+)-Disparlure (CAS No. 54910-51-9).[5]

• Solvent: High-purity hexane or paraffin oil.

• Electrolyte Solution (Insect Saline): For example, Kaissling's saline solution. A commonly used alternative is 0.1 M KCl.[4]

• Conductive Gel: For whole-mount preparations (optional).[2]

Detailed Experimental Protocol

Step 1: Preparation of Stimulus Cartridges

The key to a reliable dose-response experiment is the accurate preparation of stimuli.

• Stock Solution: Prepare a 1 µg/µL stock solution of (+)-Disparlure in high-purity hexane.

• Serial Dilutions: Perform a serial dilution of the stock solution to create a range of concentrations. A logarithmic scale is recommended for covering a wide dynamic range.

• Cartridge Loading: Apply 10 µL of each dilution onto a small strip of filter paper (e.g., 1 cm x 2 cm). Allow the solvent to evaporate completely in a fume hood (approximately 60 seconds).

• Insertion: Place the loaded filter paper into a clean Pasteur pipette. Seal the ends with paraffin film to prevent premature volatilization.

• Control: Prepare a solvent-only control cartridge using the same procedure.

• Storage: Prepare cartridges fresh daily. Store in a sealed container at 4°C if not used immediately.

Concentration (µg/µL)	Amount on Filter Paper (ng)	Log10 of Amount (ng)
0.00001	0.1	-1
0.0001	1	0
0.001	10	1
0.01	100	2
0.1	1000	3
1	10000	4
Solvent Control	0	N/A
Caption: Example of a Disparlure serial dilution series for EAG testing.

Step 2: Antenna Preparation

This is the most critical step and requires a steady hand. Both excised antenna and whole-insect preparations are viable. The whole-insect method often yields longer-lasting, more stable recordings.[11]

• Immobilization: Anesthetize a male moth by chilling it on ice for 2-3 minutes.[9] Secure the moth in a pipette tip with the head exposed or using modeling clay on a microscope slide.

• Antenna Excision (Excised Prep): Using fine micro-scissors, carefully excise one antenna at its base (scape).[2] Immediately proceed to mounting.

• Mounting (Excised Prep):

  • Place the excised antenna across two electrode holders containing the electrolyte-filled glass capillaries.

  • The base of the antenna should be inserted into the reference electrode, and the distal tip should be brought into contact with the recording electrode. A small portion of the tip (1-2 segments) may be clipped off to ensure good electrical contact.[11]

• Mounting (Whole-Insect Prep):

  • Insert the reference electrode (a chlorinated silver wire) into the moth's head or neck area.[11]

  • Clip the distal tip of one antenna.

  • Bring the recording electrode (a saline-filled glass capillary) into contact with the cut tip of the antenna using a micromanipulator.[11][12]

Caption: High-level workflow for the EAG protocol.

Step 3: EAG Recording and Data Acquisition

• Setup: Place the mounted preparation inside the Faraday cage. Position the outlet of the stimulus delivery tube approximately 1 cm from the antenna, ensuring a constant, gentle stream of humidified air flows over it.

• Baseline: Allow the preparation to acclimate for 1-2 minutes until a stable baseline signal is observed on the recording software.

• Stimulation Protocol:

  • Insert the stimulus cartridge (Pasteur pipette) into the port of the stimulus delivery controller.

  • Present stimuli in order of increasing concentration, starting with the solvent control. This minimizes adaptation of the olfactory receptors.

  • Deliver a puff of a standard reference compound (e.g., 10 ng Disparlure) at the beginning and end of each trial to monitor the preparation's viability and to normalize responses.[4]

  • Maintain a sufficient interval between stimuli (e.g., 45-60 seconds) to allow the antenna to recover and the baseline to stabilize.

• Recording: For each stimulus, record the electrical response. The software will capture the voltage deflection over time. A typical stimulus puff duration is 0.5 seconds.

Caption: Diagram of a typical Electroantennography (EAG) setup.

Step 4: Data Analysis

• Measurement: For each response, measure the peak amplitude of the negative voltage deflection (in millivolts, mV) from the pre-stimulus baseline.[3]

• Control Subtraction: Subtract the average response amplitude of the solvent control from each of the Disparlure responses. This corrects for any mechanical or non-specific chemical response.

• Normalization: To account for the decline in antenna sensitivity over time and to compare results between different preparations, normalize the data. Express each response as a percentage of the response to a standard reference stimulus presented during that trial.

  • Normalized Response (%) = (Response to Test Stimulus [mV] / Response to Reference Stimulus [mV]) x 100

• Dose-Response Curve: Plot the mean normalized EAG responses (± SEM) against the logarithm of the Disparlure concentration. This will generate a sigmoidal dose-response curve, from which parameters like the EC₅₀ (half-maximal effective concentration) can be calculated.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
No Signal / Very Weak Signal	Poor electrical contact.	Readjust electrodes; ensure the tip of the recording electrode makes good contact with the cut end of the antenna. Use a fresh electrolyte solution.
Antenna preparation is no longer viable.	Use a fresh moth. Ensure the preparation does not dry out by using humidified air.
Incorrect stimulus concentration.	Verify stimulus dilutions and ensure the solvent has fully evaporated.
Noisy or Drifting Baseline	Poor grounding or electrical interference.	Check all ground connections. Ensure the Faraday cage is properly closed and grounded. Turn off nearby electrical equipment.
Electrodes need re-chlorination.	Re-chlorinate silver wire electrodes in bleach.[11]
Mechanical vibration.	Ensure the setup is on a vibration-dampened table.
Response Does Not Return to Baseline	Stimulus concentration is too high, causing prolonged receptor activation.	Increase the time between stimuli. Ensure the airflow is sufficient to clear the odorant.
Preparation is degrading.	The preparation may be nearing the end of its useful life (typically 30-60 minutes).

References

• Chen, S., & Leal, W. S. (2020). Antennal Sensilla Basiconica Responses to Pheromones and General Odorants in Red Imported Fire Ants, Solenopsis invicta. MDPI. [Link]

• Wikipedia. (n.d.). Disparlure. [Link]

• Wurzbacher, S. (2024). Guide to Spongy Moth Egg Mass Surveying. Penn State Extension. [Link]

• Syntech. (n.d.). Electroantennography. [Link]

• Zhang, L., et al. (2025). The Intricacies of EAG: Understanding Electroantennogram Responses in Insects. Journal of Insect Physiology. [Note: This is a hypothetical future publication date from the search result, source provides conceptual context.]

• ResearchGate. (n.d.). EAG recordings from antennae of Bombyx mori and Lymantria dispar male... [Scientific Diagram]. [Link]

• ResearchGate. (n.d.). Typical EAG responses to equipotent doses of pheromone... [Scientific Diagram]. [Link]

• ResearchGate. (n.d.). The suggested route² disparlure takes through the sensillum lymph... [Scientific Diagram]. [Link]

• Kou, R., & Chow, Y. S. (1987). Synthesis of (±)-disparlure. Journal of Chemical Ecology. [Link]

• Ockenfels Syntech GmbH. (n.d.). Electroantennography. [Link]

• Gong, W. F., et al. (2016). Identification and Knockdown of the Olfactory Receptor (OrCo) in Gypsy Moth, Lymantria dispar. PLoS ONE. [Link]

• Jumeau, C. A., & Fàbregas, J. (2012). Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles. Journal of Visualized Experiments. [Link]

• ResearchGate. (n.d.). Typical electroantennography (EAG) connection and measurement... [Scientific Diagram]. [Link]

• La-Honder, A. A., & Vinauger, C. (2021). A Step-by-Step Guide to Mosquito Electroantennography. Journal of Visualized Experiments. [Link]

• Mafra-Neto, A., & Cardé, R. T. (2014). Using Insect Electroantennogram Sensors on Autonomous Robots for Olfactory Searches. Journal of Visualized Experiments. [Link]

• Journal of Neuroscience Methods. (2023). Triple electroantennography captures the range and spatial arrangement of olfactory sensory neuron response on an insect antenna. UMR PVBMT. [Link]

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Application Notes and Protocols for the Use of Disparlure in Lymantria dispar "Slow the Spread" (STS) Programs

Introduction: Strategic Containment of Lymantria dispar

The European spongy moth, Lymantria dispar, remains one of North America's most destructive invasive forest pests, defoliating hundreds of thousands of acres annually.[1][2] The "Slow the Spread" (STS) program, a collaborative effort involving the USDA Forest Service, APHIS, and various state and university partners, aims to mitigate the expansion of this pest from established populations into uninfested areas.[2] A cornerstone of the STS strategy is the use of Disparlure, the synthesized sex pheromone of L. dispar, for both population monitoring and mating disruption.[3][4]

This document provides a comprehensive guide for researchers, field scientists, and program managers on the principles and practical application of Disparlure within the STS framework. It synthesizes technical data with field-proven methodologies to ensure the effective and scientifically robust implementation of monitoring and control protocols.

Section 1: The Science of Disparlure

Chemistry and Biological Activity

Disparlure is the synthetic version of the sex pheromone released by the flightless female L. dispar to attract flying male moths for mating.[5] Its chemical structure is cis-7,8-epoxy-2-methyloctadecane.[6] The molecule exists as two mirror-image enantiomers, (+)-disparlure and (-)-disparlure.

• (+)-Disparlure: This is the biologically active enantiomer produced by female moths. It is a potent attractant for male moths and is therefore the exclusive form used as bait in monitoring traps.[6]

• (-)-Disparlure: This enantiomer can act as an inhibitor, reducing the attraction of males to the (+)-enantiomer.[6]

• Racemic Disparlure: This is a 50:50 mixture of the (+) and (-) enantiomers. Due to its lower cost and proven effectiveness in disrupting mating behavior, racemic disparlure is the standard for mating disruption applications. The presence of the inhibitory (-)-enantiomer may contribute to the overall disruptive effect.

Mechanism of Action: Mating Disruption

The primary goal of mating disruption is to permeate the atmosphere with synthetic pheromone to prevent male moths from locating and mating with females. This strategy is most effective in low-density populations where males must rely heavily on detecting faint pheromone plumes to find a mate.[7] Several mechanisms contribute to this effect:

• False Trail Following: The abundance of synthetic pheromone sources creates a confusing landscape of false trails, leading males on fruitless searches and exhausting their limited energy reserves. This is considered the predominant mechanism of disruption.

• Camouflage: The high background concentration of Disparlure can mask the discrete plumes released by individual females, rendering them effectively invisible to males.

• Sensory Fatigue: Constant exposure to high concentrations of the pheromone can desensitize the receptors on the male moth's antennae, making him less responsive to the signals from calling females.

Section 2: Monitoring Protocols

Accurate monitoring is the foundation of the STS program, used to detect new, isolated populations and to evaluate the efficacy of treatments.[3] Pheromone-baited traps are the primary tool for this purpose.[8]

Materials

• Traps: Delta-style or milk carton traps.[9]

• Lures: Commercially available (+)-Disparlure string dispensers or equivalent.

• Gloves: Disposable, non-powdered gloves to prevent contamination.

• Trap Hangers: Wire or plastic hangers for securing traps.

• Data Collection Tools: GPS unit, datasheets, or digital data entry device.[10]

Protocol: Trap Deployment and Servicing

• Preparation:

  • Assemble traps according to manufacturer instructions (see USDA APHIS Gypsy Moth Program Manual for diagrams).[1]

  • Using clean gloves, place one (+)-Disparlure lure inside each trap. Avoid handling lures with bare hands to prevent contamination of skin and clothing.

  • Label each trap with a unique identification number, date of deployment, and GPS coordinates.

• Placement:

  • Deploy traps just before the anticipated male moth flight season begins (typically late June to early July in many regions).[5]

  • Place traps on the trunks or branches of suitable host trees (oaks are preferred).[11]

  • Position traps at a height of 4-5 feet (approximately 1.5 meters) from the ground.[11]

  • For general detection, place traps along woodland edges on the windward side to allow the pheromone plume to drift into the forest.[11]

  • Trapping density varies by objective. Delimiting surveys to determine the extent of an infestation may require a grid of 16 to 36 traps per square mile.[12]

• Servicing and Data Collection:

  • Inspect traps at predetermined intervals (e.g., bi-weekly) or at the end of the flight season, as dictated by program objectives.

  • Record the number of male L. dispar moths captured in each trap.

  • Collect a subset of captured moths for DNA analysis if required to distinguish between European and Asian strains.[13]

  • At the end of the season, collect all traps and lures for proper disposal.

Section 3: Mating Disruption Protocols

Mating disruption is the primary treatment tactic used in the STS program against low-density populations.[3][4] Application is timed to coincide with the adult moth life stage, just prior to male flight.[5]

Formulation Selection

Several formulations are available for delivering racemic disparlure. The choice depends on the treatment area, application method, and environmental considerations.

Formulation Type	Product Examples	Active Ingredient (AI)	Application Method	Characteristics
Flakes	Disrupt® II	17.9% Racemic Disparlure	Aerial (Fixed-wing)	Plastic laminate flakes mixed with an adhesive; provides controlled release over the flight season.[1]
Liquid/Paste	SPLAT GM-O™	Organic-approved wax emulsion	Aerial or Ground	Biodegradable; droplets of various sizes ensure both initial and sustained pheromone release.[9][14]
Tape	Luretape® GM	12.9 mg/cm² Racemic Disparlure	Ground	Three-layered plastic dispenser for manual application to tree branches.[14]

Protocol: Aerial Application of SPLAT GM-O™

This protocol outlines the steps for a typical aerial application, which is the most common method for treating large, contiguous areas.[15]

• Pre-Application Planning:

  • Delineate the treatment block boundaries using GPS.

  • Determine the application rate based on population density and program guidelines. Common rates range from 6 to 15 grams of active ingredient (g AI) per acre.[7] A rate of 15 g AI/ha has been shown to be effective.[16]

  • Schedule the application to occur within the two weeks preceding the start of male moth flight.[17]

• Equipment and Calibration:

  • Utilize aircraft (fixed-wing or rotary) equipped with specialized application systems designed for liquid formulations.[9]

  • Calibrate the application system to ensure the target rate and desired droplet size distribution are achieved. A mix of small and large droplets is crucial for efficacy over the entire flight season.[14]

• Application Procedure:

  • Apply only under suitable weather conditions. Do not apply if rain is expected within 1-2 hours or if ambient air temperature is below 50°F (10°C).[17]

  • Aircraft should fly at an altitude of 100-200 feet above the tree canopy.[9]

  • Utilize GPS guidance systems to ensure complete and accurate coverage of the treatment block.

Protocol: Ground Application of SPLAT GM-O™ or Luretape®

Ground applications are suitable for smaller, fragmented, or sensitive areas where aerial application is not feasible.[15]

• Pre-Application Planning:

  • Establish a systematic grid within the treatment area.

  • Calculate the amount of product needed per point source and the total for the area. For SPLAT® GM, a dosage of at least 49.4 g AI/ha applied in an 11 x 11 meter grid is recommended.[18] For Luretape®, a common rate is 75 g AI/ha at 40 point sources per hectare.[17]

• Application Procedure:

  • Apply product manually to tree trunks or branches at a height of approximately 2 meters.

  • For SPLAT®, use a caulking gun or similar device to apply the specified dose at each grid point.

  • For Luretape®, cut strips to the required length and tie or staple them to tree branches at each grid point.[17]

  • Ensure even coverage throughout the treatment block by adhering to the pre-established grid.

Section 4: Efficacy Assessment and Data Validation

A critical component of the STS program is the validation of treatment efficacy. This is a self-validating system where post-treatment monitoring data determines success.

Success Criteria

A mating disruption treatment is considered successful if it meets the following criteria for the duration of the moth flight season (at least 8 weeks):[14][19]

• ≥90% reduction in male moth captures in pheromone-baited traps compared to untreated control plots.

• ≥95% reduction in the mating success of tethered sentinel females placed within the treated area.

Protocol: Post-Treatment Efficacy Monitoring

• Establish Control Plots: Designate untreated control plots with similar habitat and pre-treatment moth densities, located at least 1 km away from treated areas to avoid interference.

• Deploy Monitoring Traps: Place a grid of (+)-Disparlure baited traps within both the treated and control plots, following the monitoring protocol in Section 2.

• Assess Mating Success (Optional but Recommended):

  • Deploy laboratory-reared, virgin female moths in the center of treated and control plots. Tethered females or females in small cages can be used.

  • Retrieve the females after a set exposure period (e.g., 48-72 hours) and dissect them to check for the presence of spermatophores, which indicates mating has occurred.

• Data Analysis:

  • Compare the mean trap catch per trap in the treated plots to the mean trap catch in the control plots.

  • Compare the percentage of mated females in the treated plots to the percentage in the control plots.

  • Calculate the percent reduction to determine if the success criteria have been met.

References

• USDA APHIS. (2019). Gypsy Moth Program Manual. [Link]

• Reardon, R., & Hajek, A. (n.d.). Using mating disruption to manage gypsy moth: a review. USDA Forest Service. [Link]

• Onufrieva, K. S., Tobin, P. C., & Liebhold, A. M. (2023). Analyses of Lymantria dispar mate-finding behavior in support of management in the STS program. General Technical Report NRS-212. [Link]

• Stone, A. (2018). ODA Announces Gypsy Moth Mating Disruption Treatment. Buckeye Yard and Garden onLine. [Link]

• Wikipedia. (n.d.). Disparlure. [Link]

• Onufrieva, K. S., et al. (2013). Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various Climates. MDPI. [Link]

• USDA APHIS. (n.d.). Spongy Moth Program Manual. [Link]

• ISCA Technologies. (n.d.). SPLAT GM-O Label. IN.gov. [Link]

• Minnesota Department of Agriculture. (2008). Gypsy Moth in Minnesota - Treatment: Mating Disruption. [Link]

• Mafra-Neto, A., et al. (2013). Manipulation of Insect Behavior with Specialized Pheromone and Lure Application Technology (SPLAT®). ResearchGate. [Link]

• ISCA Technologies. (n.d.). SPLAT GM Frequently Asked Questions for Homeowners. Knox County Ohio. [Link]

• USDA Forest Service. (2006). Disparlure (ai) and Disrupt II formulation. [Link]

• Contarini, M., et al. (2017). Relationship between efficacy of mating disruption and gypsy moth density. VTechWorks. [Link]

• Onufrieva, K. S., et al. (2014). Efficacies and Second-Year Effects of SPLAT GM™ and SPLAT GM™ Organic Formulations. PMC - NIH. [Link]

• Sharov, A., et al. (2002). “Slow The Spread”: A National Program to Contain the Gypsy Moth. ResearchGate. [Link]

• Cameron, E. A. (1990). Development and Implementation of a Gypsy Moth Integrated Pest Management Program. Springer Link. [Link]

• Gries, R., et al. (2018). based probes to study pheromone enantiomer discrimination in the pheromone binding proteins from the gypsy moth, Lymantria dispar. SFU Library Thesis Template. [Link]

• Onufrieva, K. S., et al. (2019). Ground application of mating disruption against the gypsy moth (Lepidoptera: Erebidae). ResearchGate. [Link]

• USDA APHIS. (n.d.). Gypsy Moth Program Manual. International Plant Protection Convention. [Link]

• Koumbis, A. E., & Gallou, F. (2007). Synthesis of (±)-disparlure. PubMed. [Link]

• Tobin, P. C., et al. (2014). Field evaluation of effect of temperature on release of disparlure from a pheromone-baited trapping system used to monitor gypsy moth (Lepidoptera: Lymantriidae). PubMed. [Link]

• Tobin, P. C., et al. (2008). Cost Analysis and Biological Ramifications for Implementing the Gypsy Moth Slow the Spread Program. Forest Pests. [Link]

• Coleman, T. W., & Liebhold, A. M. (2023). Lymantria dispar and progression to management strategies in the United States. [Link]

• Mastro, V. (n.d.). Area-Wide Management of Invading Gypsy Moth (Lymantria dispar) Populations in the USA. [Link]

• Trécé, Inc. (n.d.). Gypsy Moth (GM) IPM Monitoring Traps and Lures. [Link]

• Sharov, A. A., & Liebhold, A. M. (2002). “Slow The Spread”: A National Program to Contain the Gypsy Moth. Oxford Academic. [Link]

• Onufrieva, K. S., et al. (2019). Ground application of mating disruption against the gypsy moth (Lepidoptera: Erebidae). VTechWorks. [Link]

• USDA APHIS PPQ. (n.d.). Asian Gypsy Moth Survey and Response Guidelines. [Link]

• Slow the Spread Program. (n.d.). Search Page. [Link]

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• 8. researchgate.net [researchgate.net]
• 9. ODA Announces Gypsy Moth Mating Disruption Treatment | BYGL [bygl.osu.edu]
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• 19. Efficacies and Second-Year Effects of SPLAT GM™ and SPLAT GM™ Organic Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing the Stability of Disparlure Under Varying Environmental Conditions

Welcome to the technical support center for Disparlure stability. This guide is designed for researchers, scientists, and drug development professionals who are working with Disparlure and need to ensure its stability and efficacy in various experimental and field conditions. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the handling, formulation, and application of this potent insect pheromone.

Introduction to Disparlure and Its Stability Challenges

Disparlure, the synthetic sex pheromone of the gypsy moth (Lymantria dispar), is a critical tool for monitoring and controlling this invasive pest. Its chemical structure, (+)-cis-7,8-epoxy-2-methyloctadecane, contains an epoxide ring that is crucial for its biological activity but also susceptible to degradation. Environmental factors such as temperature, ultraviolet (UV) radiation, and pH can significantly impact the stability of Disparlure, leading to a loss of efficacy and inconsistent experimental results. This guide will provide you with the knowledge and tools to mitigate these challenges.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with Disparlure.

My Disparlure formulation seems to be losing its effectiveness faster than expected in the field. What are the likely causes?

Loss of efficacy in the field is a common issue and can be attributed to several factors, primarily environmental degradation and premature release from the dispenser.

• Environmental Degradation: The epoxide ring in Disparlure is susceptible to hydrolysis, particularly in acidic or basic conditions, and photodegradation from UV radiation. High temperatures can accelerate these degradation processes.

• Premature Release: The rate of Disparlure release from a dispenser is highly dependent on temperature. Higher temperatures increase the vapor pressure of the pheromone, leading to a faster release rate and a shorter effective lifespan of the lure.

Troubleshooting Steps:

• Analyze Environmental Conditions: Record the temperature, humidity, and sun exposure levels in your experimental area. This data will help you correlate environmental factors with the observed loss of efficacy.

• Examine the Formulation: If you have prepared a custom formulation, re-evaluate its composition. Does it contain photoprotectants or antioxidants? Is the polymer matrix suitable for the environmental conditions?

• Conduct a Residual Analysis: If possible, retrieve some of the deployed dispensers and analyze the amount of remaining Disparlure using Gas Chromatography-Mass Spectrometry (GC-MS). This will help you determine if the issue is degradation or premature release.

How can I protect Disparlure from degradation by UV light?

UV radiation can lead to the photo-oxidation of Disparlure, breaking down the molecule and rendering it inactive. Incorporating UV protectants into your formulation is an effective strategy to mitigate this.

Recommended UV Protectants:

• UV Absorbers: These compounds absorb UV radiation and dissipate it as heat. Common UV absorbers for polymer-based formulations include benzophenones and benzotriazoles.

• Hindered Amine Light Stabilizers (HALS): HALS act as radical scavengers, interrupting the photo-oxidative degradation process.[1] They are highly effective at protecting polymers and the active ingredient within them.

Experimental Protocol: Incorporating a UV Protectant into a Polymer-Based Disparlure Formulation

• Select a Polymer Matrix: Polyvinyl chloride (PVC) or polyethylene (PE) are common choices for pheromone dispensers.

• Dissolve the Polymer: Dissolve the polymer in a suitable solvent (e.g., tetrahydrofuran for PVC).

• Add Disparlure and UV Protectant: Add the desired amount of Disparlure and the UV protectant (e.g., 1-2% w/w of a benzophenone-based UV absorber) to the polymer solution.

• Mix Thoroughly: Ensure all components are completely dissolved and the solution is homogenous.

• Cast the Formulation: Cast the solution into a mold or onto a surface to create the dispenser and allow the solvent to evaporate completely in a fume hood.

What is the effect of temperature on the stability and release rate of Disparlure?

Temperature has a dual effect on Disparlure formulations: it influences the rate of chemical degradation and the rate of release from the dispenser.

• Chemical Degradation: As a general rule, the rate of chemical reactions, including degradation, doubles for every 10°C increase in temperature (Arrhenius equation).

• Release Rate: The vapor pressure of Disparlure increases with temperature, leading to a higher release rate from the dispenser. This can be beneficial for efficacy at optimal temperatures but can also lead to premature depletion of the pheromone in hotter climates.[1]

Data Presentation: Effect of Temperature on Disparlure Half-Life (Illustrative)

Temperature (°C)	Estimated Half-Life of Unprotected Disparlure (Days)
10	90
20	45
30	22
40	11

Note: This table provides illustrative data. Actual half-life will vary depending on the formulation and other environmental factors.

I am observing inconsistent results in my bioassays. Could the enantiomeric purity of my Disparlure be an issue?

Absolutely. The biological activity of Disparlure is highly dependent on its stereochemistry. The (+)-enantiomer is the primary attractant for male gypsy moths, while the (-)-enantiomer can be inactive or even inhibitory.[2]

Troubleshooting Steps:

• Verify the Source: Ensure you are using Disparlure from a reputable supplier who can provide a certificate of analysis detailing the enantiomeric purity.

• Proper Storage: Store your Disparlure, especially the pure enantiomers, under recommended conditions (frozen at -20°C or below, in the dark, and under an inert atmosphere) to prevent racemization or degradation.

• Analytical Verification: If you have the capability, verify the enantiomeric purity of your sample using chiral chromatography.

How can I develop a controlled-release formulation for Disparlure?

Controlled-release formulations are essential for maintaining a consistent and effective concentration of Disparlure in the field over an extended period. Microencapsulation and polymer matrix systems are two common approaches.

Diagram: Experimental Workflow for Microencapsulation of Disparlure

Caption: Workflow for Disparlure microencapsulation.

Experimental Protocol: Microencapsulation of Disparlure via Interfacial Polymerization

• Prepare the Oil Phase: Dissolve Disparlure and a wall-forming monomer (e.g., a diisocyanate) in a water-immiscible organic solvent.

• Prepare the Aqueous Phase: Dissolve a surfactant (e.g., polyvinyl alcohol) in water.

• Emulsification: Add the oil phase to the aqueous phase under high-shear mixing to form a stable oil-in-water emulsion. The droplet size will determine the final microcapsule size.

• Initiate Polymerization: Add a cross-linking agent (e.g., a diamine) to the emulsion. This will initiate polymerization at the oil-water interface, forming a polymer shell around the Disparlure-containing droplets.

• Curing: Allow the polymerization reaction to proceed to completion, which may require gentle heating.

• Isolation and Drying: Isolate the microcapsules by filtration or centrifugation, wash them to remove unreacted monomers and surfactant, and dry them (e.g., by freeze-drying or spray-drying).

Advanced Troubleshooting and Analysis

Accelerated Stability Testing

To predict the long-term stability of your Disparlure formulation, you can perform accelerated stability testing. This involves subjecting the formulation to elevated temperatures and humidity and monitoring the degradation of Disparlure over time.

Experimental Protocol: Accelerated Stability Testing

• Sample Preparation: Prepare multiple samples of your Disparlure formulation in sealed, airtight containers.

• Storage Conditions: Place the samples in stability chambers set at different elevated temperatures (e.g., 40°C, 50°C, and 60°C) and controlled humidity (e.g., 75% RH).

• Time Points: At regular intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove a sample from each storage condition.

• Analysis: Quantify the amount of remaining Disparlure in each sample using a validated analytical method like GC-MS.

• Data Analysis: Plot the concentration of Disparlure versus time for each temperature and determine the degradation rate constant. Use the Arrhenius equation to extrapolate the degradation rate at normal storage conditions (e.g., 25°C) and estimate the shelf-life.

Analytical Method: Quantification of Disparlure by GC-MS

Diagram: Logical Relationship of GC-MS Analysis

Caption: GC-MS analysis workflow for Disparlure.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh a portion of the Disparlure formulation.

  • Extract the Disparlure with a suitable organic solvent (e.g., hexane or dichloromethane). Sonication can aid in complete extraction.

  • Filter the extract through a 0.45 µm syringe filter to remove any particulate matter.

• Instrumental Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Start at a lower temperature (e.g., 100°C), ramp up to a higher temperature (e.g., 280°C) to ensure good separation.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Scan Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, monitoring characteristic ions of Disparlure.

• Quantification:

  • Prepare a series of calibration standards of known Disparlure concentrations.

  • Inject the standards and the sample extracts into the GC-MS.

  • Construct a calibration curve by plotting the peak area of Disparlure against its concentration.

  • Determine the concentration of Disparlure in the sample extracts from the calibration curve.

Conclusion

Enhancing the stability of Disparlure is crucial for its successful application in research and pest management. By understanding the factors that contribute to its degradation and implementing appropriate stabilization strategies, you can significantly improve the reliability and efficacy of your experiments. This guide provides a foundation for troubleshooting common issues and developing robust formulations. For further in-depth information, please consult the references provided below.

References

• Leonhardt, B. A., et al. (1996). "Controlled release of pheromones for gypsy moth mating disruption." ACS Symposium Series, 631, 114-125.
• BenchChem. (2025). "A Comparative Analysis of Commercial Disparlure Lures for Gypsy Moth Monitoring and Control."
• Greenchemicals. "ADDITIVES."
• SpecialChem. (2025).
• FDA. (2017). "Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste."
• Thermo Fisher Scientific.
• PubMed. (2011). "Field evaluation of effect of temperature on release of disparlure from a pheromone-baited trapping system to use to monitor gypsy moth (Lepidoptera: Lymantriidae)."
• NIH. (2025).
• FDA. (2013). "Guidance for Industry Q1A(R2) Stability Testing of New Drug Substances and Products."
• European Medicines Agency. (2023).
• NIH. (2021).

Sources

• 1. greenchemicals.eu [greenchemicals.eu]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Nuances of Aerial Disparlure Application in Research

A Senior Application Scientist's Guide to Mitigating Non-Target Effects and Troubleshooting Field Experiments

Welcome to the technical support center for researchers utilizing aerial applications of Disparlure in their experimental designs. This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to conduct robust, reproducible, and environmentally conscious research. As scientists, our pursuit of knowledge must be coupled with a commitment to minimizing unintended ecological impacts. This resource is designed to help you anticipate, troubleshoot, and address the non-target effects of Disparlure, ensuring the integrity and validity of your findings.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries researchers have regarding the off-target impacts of aerially applied Disparlure.

Q1: How specific is Disparlure to the spongy moth (Lymantria dispar)? Are other species affected?

A1: Disparlure exhibits a high degree of specificity for the spongy moth.[1][2] However, it is not entirely species-specific. Closely related moths within the same genus, such as the nun moth (Lymantria monacha), are also attracted to Disparlure.[3][4] While the (+)-enantiomer of Disparlure is the primary attractant for male spongy moths, the racemic mixture used in mating disruption formulations can have inhibitory effects on some non-target species.[3] The impact on non-target Lymantria species is a key consideration in areas where their populations overlap with L. dispar.

Q2: What are the direct toxicological effects of Disparlure on non-target organisms like birds, fish, and beneficial insects?

A2: Extensive toxicological studies have demonstrated that Disparlure has a very low toxicity profile for non-lepidopteran species. It is considered essentially non-toxic to mammals, birds, and aquatic organisms at plausible exposure levels.[1] The primary risk identified for aquatic invertebrates is not toxicity, but the potential for physical entrapment in a surface film if Disparlure formulations are accidentally applied directly to water bodies.[5] For beneficial insects such as pollinators and predators of the spongy moth, the direct toxic effects are minimal. The main concern lies in the potential disruption of their natural behaviors due to the high concentration of pheromones in the environment, although this is not well-documented for Disparlure.

Q3: Can aerial Disparlure application impact the natural enemies of the spongy moth?

A3: The impact of Disparlure on the natural enemies of the spongy moth is generally considered to be low.[6] Unlike broad-spectrum insecticides, pheromone-based mating disruption does not directly kill the target insect, nor does it have significant lethal effects on parasitoids and predators.[7] However, by suppressing the spongy moth population, a reduction in host or prey availability could indirectly affect specialist natural enemy populations over the long term. Silvicultural practices that enhance the habitat for predators and parasitoids can be a complementary strategy to mitigate any potential indirect negative impacts.[6]

Q4: How long does Disparlure persist in the environment after an aerial application?

A4: The persistence of Disparlure in the environment is primarily due to the slow and controlled release from the applied dispensers (e.g., flakes, beads), rather than from contamination of foliage or soil.[1] Studies have shown that these dispensers can continue to release Disparlure for up to two years after application, leading to a phenomenon known as the "ghost effect."[1] This prolonged presence of the pheromone can continue to disrupt mating and suppress trap catches in subsequent seasons. The release rate is also influenced by environmental factors such as temperature.[1]

Section 2: Troubleshooting Guide for Field Experiments

This section provides a structured approach to diagnosing and resolving common issues encountered during field experiments involving aerial Disparlure application.

Issue 1: Unexpectedly Low Trap Catches of Male Spongy Moths in Pheromone-Baited Traps

Possible Causes & Troubleshooting Steps:

• Pheromone Saturation from Mating Disruption: The most common reason for low trap catches in a treated area is the success of the mating disruption itself. The high concentration of atmospheric Disparlure makes it difficult for male moths to locate the point source of the trap's lure.[8]

  • Verification: This is an indicator that the mating disruption is likely working. To confirm the presence of male moths, consider using female-baited traps, which rely on different attractants (e.g., egg-laying substrates) and are not affected by the synthetic pheromone.[8]

• The "Ghost Effect": If the study area was treated with Disparlure in the preceding one to two years, residual pheromone release from old dispensers can continue to suppress trap catches.[1]

  • Action: Review the treatment history of the experimental site. If prior applications occurred, factor this into your data interpretation and consider establishing a control site with no recent history of Disparlure application.

• Incorrect Trap Placement or Maintenance: The effectiveness of pheromone traps is highly dependent on their placement and upkeep.

  • Checklist:

    • Height: Are traps placed at the correct height in the tree canopy as per established protocols?

    • Density: Is the density of traps appropriate for the experimental design? Too many traps in a small area can lead to competition.

    • Lure Age: Has the pheromone lure expired or been exposed to high temperatures, rendering it ineffective?[9]

    • Trap Condition: Are the traps damaged or has the sticky surface become saturated with debris or non-target insects?[9]

• Environmental Factors: Weather conditions can significantly influence moth flight and trap captures.

  • Considerations:

    • Temperature: Most moths are less active at temperatures below 65°F (18°C) and above 95°F (35°C).

    • Wind: Strong winds can disrupt the pheromone plume from the trap, making it difficult for moths to follow.[10]

    • Rain: Heavy rain can wash away the pheromone plume and inhibit moth flight.

Issue 2: Observing Attraction of Non-Target Moth Species to Disparlure-Baited Traps

Possible Causes & Troubleshooting Steps:

• Presence of Closely Related Species: As mentioned in the FAQ, certain non-target moths, particularly in the genus Lymantria, can be attracted to Disparlure.[3][4]

  • Action: Carefully identify all captured moths to the species level. This will provide valuable data on the local non-target species that are responsive to Disparlure.

• Contamination of Traps or Lures: Cross-contamination with other pheromones during handling or storage can lead to the attraction of unintended species.

  • Prevention: Always use clean gloves when handling different types of pheromone lures. Store lures for different species in separate, airtight containers.

Section 3: Experimental Protocols

This section outlines detailed methodologies for assessing the non-target effects of aerial Disparlure application.

Protocol 1: Assessing the Impact of Disparlure on Non-Target Lepidoptera

Objective: To quantify the attraction of non-target moth species to Disparlure-baited traps in a field setting.

Materials:

• Standard pheromone traps (e.g., delta or wing traps)

• Disparlure pheromone lures

• Control lures (blank, solvent-only)

• GPS unit

• Collection vials with preservative (e.g., 70% ethanol)

• Field notebook and data sheets

• Microscope and identification keys for Lepidoptera

Procedure:

• Site Selection: Establish multiple experimental blocks, each containing a treatment and a control plot. Plots should be of sufficient size (e.g., 1 hectare) and separated by a buffer zone (at least 500 meters) to prevent interference.

• Trap Deployment:

  • In each plot, deploy a grid of pheromone traps. A standard density is one trap per hectare.

  • In the treatment plots, use traps baited with Disparlure lures.

  • In the control plots, use traps with control lures.

  • Randomize the placement of treatment and control plots within each block.

  • Hang traps at a consistent height within the tree canopy (e.g., 2 meters).

• Data Collection:

  • Check traps at regular intervals (e.g., weekly) throughout the flight season of the target and potential non-target species.

  • Carefully remove all captured insects from the traps.

  • Place all captured Lepidoptera in collection vials.

  • Record the date, trap number, and location for each sample.

• Species Identification and Data Analysis:

  • In the laboratory, identify all captured moths to the species level.

  • For each species, calculate the mean number of individuals captured per trap per collection period in both the treatment and control plots.

  • Use appropriate statistical tests (e.g., t-test or ANOVA) to determine if there is a significant difference in the capture rates of each non-target species between the Disparlure-baited and control traps.

Data Presentation:

Non-Target Species	Mean Catch (Disparlure Traps)	Mean Catch (Control Traps)	p-value
Species A
Species B
Species C

Protocol 2: Quantifying Disparlure Residues on Foliage

Objective: To determine the concentration of Disparlure on leaf surfaces following an aerial application.

Materials:

• Sterile scissors or forceps

• Amber glass jars with Teflon-lined caps

• Organic solvent (e.g., hexane or dichloromethane)

• Vortex mixer

• Centrifuge

• Gas chromatograph-mass spectrometer (GC-MS)

• Disparlure analytical standard

Procedure:

• Sample Collection:

  • Immediately before and at set time intervals after the aerial application (e.g., 1, 3, 7, and 14 days), collect leaf samples from the treated area.

  • At each sampling point, randomly collect a predetermined number of leaves from different trees and canopy heights.

  • Place the collected leaves in a labeled amber glass jar and store them on ice for transport to the laboratory.

• Extraction:

  • In the laboratory, add a known volume of organic solvent to each sample jar.

  • Agitate the jars on a vortex mixer for a specified time to extract the Disparlure from the leaf surfaces.

  • Centrifuge the samples to separate the solvent from the leaf material.

  • Carefully transfer the solvent extract to a clean vial.

• Analysis:

  • Analyze the extracts using GC-MS. The instrument should be calibrated with a series of Disparlure standards of known concentrations.

  • Quantify the amount of Disparlure in each sample by comparing the peak area to the calibration curve.

• Data Reporting:

  • Express the results as the mass of Disparlure per unit of leaf surface area or leaf weight.

Section 4: Visualizing Key Concepts

Diagram 1: Pheromone Perception Pathway in Moths

This diagram illustrates the general biochemical cascade of pheromone detection in insects, from the binding of the pheromone molecule to a receptor to the generation of a nerve impulse.

Caption: Generalized pathway of pheromone perception in a moth's antenna.

Diagram 2: Troubleshooting Workflow for Low Trap Catches

This flowchart provides a logical sequence of steps for diagnosing the cause of unexpectedly low captures in pheromone traps.

Caption: Decision-making workflow for troubleshooting low pheromone trap captures.

Section 5: References

• Beroza, M., Knipling, E. F. (1972). Gypsy Moth Control with the Sex Attractant Pheromone. Science, 177(4043), 19-27.

• Cardé, R. T., & Minks, A. K. (1995). Control of Moth Pests by Mating Disruption: Successes and Constraints. Annual Review of Entomology, 40, 559-585.

• Lance, D. R., Leonard, D. S., & Mastro, V. C. (2016). Mating Disruption as a Suppression Tactic in Programs Targeting Regulated Lepidopteran Pests in US. Journal of Chemical Ecology, 42(7), 590-605.

• Leonhardt, B. A., Mastro, V. C., & DeVilbiss, E. D. (1991). Field evaluation of various dispensers for mating disruption of the gypsy moth (Lepidoptera: Lymantriidae). Journal of Economic Entomology, 84(4), 1265-1271.

• National Pesticide Information Center. (2021). Pheromone Traps. [Link]

• Onufrieva, K. S., Tobin, P. C., & Liebhold, A. M. (2013). Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various Climates. Insects, 4(1), 105-118.

• Suterra. (2021). Mating disruption, a gateway to sustainable pest management practices in nut systems?[Link]

• Thorpe, K. W., et al. (2006). A review of the use of mating disruption to manage gypsy moth, Lymantria dispar (L.). FHTET-2006-13, USDA Forest Service.

• USDA APHIS. (2012). Environmental Assessment Minnesota Cooperative Lymantria dispar (formerly gypsy moth) Slow-the-Spread Project. [Link]

• Witzgall, P., Kirsch, P., & Cork, A. (2010). Sex Pheromones and Their Impact on Pest Management. Journal of Chemical Ecology, 36(1), 80-100.

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• 2. fruit.webhosting.cals.wisc.edu [fruit.webhosting.cals.wisc.edu]
• 3. Disparlure - Wikipedia [en.wikipedia.org]
• 4. Attraction of male gypsy and nun moths to disparlure and some of its chemical analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. fs.usda.gov [fs.usda.gov]
• 7. Mating Disruption as a Suppression Tactic in Programs Targeting Regulated Lepidopteran Pests in US - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. uaviq.com [uaviq.com]
• 9. Pheromone Traps [npic.orst.edu]
• 10. Mistakes to avoid - pheromone monitoring program [insectslimited.com]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Reactivity of Lymantria Species to Disparlure

This guide provides a comprehensive analysis of the cross-reactivity of various Lymantria species to disparlure, the synthetic sex pheromone of the spongy moth, Lymantria dispar. Designed for researchers, scientists, and professionals in drug development and pest management, this document synthesizes findings from electrophysiological, behavioral, and field studies to offer a nuanced understanding of disparlure's specificity and its implications for monitoring and control strategies.

Introduction: Disparlure and its Significance

Disparlure, chemically identified as (+)-cis-7,8-epoxy-2-methyloctadecane, is the potent sex pheromone released by female Lymantria dispar moths to attract conspecific males for mating.[1] Its discovery and synthesis have been pivotal in developing tools for monitoring and managing this invasive forest pest, which is responsible for widespread defoliation of deciduous forests.[2][3] Disparlure is extensively used in pheromone-baited traps for early detection of L. dispar populations and in mating disruption applications to suppress population growth.[4][5][6]

The efficacy and environmental safety of disparlure-based control tactics hinge on its species-specificity.[7] While highly attractive to L. dispar males, the potential for cross-reactivity in other, closely related Lymantria species is a critical consideration for accurate population monitoring and the mitigation of unintended ecological impacts. This guide delves into the experimental evidence that elucidates the spectrum of responses to disparlure across the Lymantria genus.

The Chemical Nuances of Attraction: Disparlure and its Enantiomers

Disparlure exists as two enantiomers: the naturally produced (+)-enantiomer and its synthetic counterpart, the (-)-enantiomer. The response of male Lymantria moths to these enantiomers is not uniform and provides the first layer of chemical specificity.

• Lymantria dispar : Males are strongly attracted to the (+)-enantiomer.[4] The (-)-enantiomer, however, acts as an inhibitor, reducing the attractiveness of the (+)-enantiomer when present in a blend.[4]

• Lymantria monacha (Nun Moth) : In contrast, L. monacha males respond to the (+)-isomer, but the (-)-isomer does not inhibit attraction.[8] Interestingly, it is believed that female nun moths produce a mixture of approximately 90% (-)-disparlure and 10% (+)-disparlure.[8]

This differential response to the enantiomers underscores the sophisticated olfactory discrimination abilities of these moths and is a key factor in reproductive isolation.

Comparative Analysis of Cross-Reactivity

The following sections present a comparative analysis of the responses of various Lymantria species to disparlure, based on evidence from electroantennography, wind tunnel bioassays, and field trapping experiments.

Electroantennography (EAG) Studies: The Antennal Response

Electroantennography is a technique used to measure the electrical output of an insect's antenna in response to an airborne stimulus. It provides a direct measure of the sensitivity of olfactory receptor neurons to a given compound.

While specific comparative EAG data across multiple Lymantria species is not abundant in the readily available literature, studies on L. dispar have shown strong antennal responses to (+)-disparlure.[1] Research on disparlure analogues has also utilized EAG to demonstrate that certain compounds can decrease the excitatory effect of the primary pheromone on male antennae.[1] It is inferred from field observations of attraction that the antennae of species like L. monacha and L. mathura possess receptors capable of detecting disparlure.

Table 1: Summary of Inferred Antennal Responses to Disparlure Enantiomers in Lymantria Species

Species	(+)-Disparlure Response	(-)-Disparlure Response
Lymantria dispar	Strong Excitation	Inhibitory Effect
Lymantria monacha	Excitation	No Inhibitory Effect
Lymantria mathura	Excitation	Not Reported
Lymantria albescens	Excitation	Indifferent

Wind Tunnel Bioassays: Behavioral Responses in a Controlled Environment

Wind tunnel assays allow for the detailed observation of an insect's flight behavior in response to a pheromone plume. This provides a more nuanced understanding of attraction than simple trap capture data.

Studies have indicated that the flight behavior of L. dispar males is strongly directed towards a source of (+)-disparlure. The presence of the (-)-enantiomer in the plume can disrupt this directed flight. For L. monacha, while attracted to (+)-disparlure, their flight behavior is not negatively impacted by the (-)-enantiomer.[8] This suggests that while both species can detect (+)-disparlure, the neural processing of the signal and its behavioral output differs.

Field Trapping Experiments: Real-World Attraction

Field trapping studies provide the most direct evidence of cross-reactivity under natural conditions. The results of these studies are crucial for determining the practical implications for pest monitoring programs.

Field trials in the People's Republic of China have demonstrated that traps baited with (+)-disparlure capture males of Lymantria dispar, Lymantria monacha, and Lymantria mathura.[9] This indicates a significant level of cross-attraction among these species in the field.

• Lymantria albescens (Okinawa Gypsy Moth) : Field trapping experiments have shown that the primary sex pheromone for L. albescens is (+)-disparlure.[10] However, unlike L. dispar, males of L. albescens are indifferent to the (-)-enantiomer.[10] Furthermore, their attraction to (+)-disparlure is inhibited by the presence of 2-methyl-(Z)-7-octadecene, a precursor in the disparlure biosynthesis pathway.[8][10]

• Lymantria mathura (Pink Gypsy Moth) : While attracted to (+)-disparlure, the actual sex pheromone of L. mathura is a two-component blend of Z,Z,Z-3,6,9-nonadecatriene and its monoepoxide.[11] This highlights that cross-attraction to a single component of another species' pheromone can occur even when the primary pheromone blends are distinct.

Table 2: Summary of Field Responses of Lymantria Species to Disparlure-Baited Traps

Species	Attracted to (+)-Disparlure	Inhibited by (-)-Disparlure	Inhibited by Other Compounds
Lymantria dispar	Yes	Yes	Not Reported
Lymantria monacha	Yes	No	Not Reported
Lymantria mathura	Yes	Not Reported	Not Reported
Lymantria albescens	Yes	No	Yes (2-methyl-(Z)-7-octadecene)

Experimental Protocols

Electroantennography (EAG)

Objective: To measure the electrophysiological response of a male Lymantria antenna to disparlure and its analogues.

Methodology:

• Antenna Preparation: A male moth is immobilized, and one of its antennae is carefully excised at the base.

• Electrode Placement: The cut end of the antenna is placed in contact with a saline-filled glass capillary recording electrode. The tip of the antenna is connected to a grounding electrode.

• Stimulus Delivery: A continuous stream of charcoal-filtered, humidified air is passed over the antenna. A puff of air containing a known concentration of the test compound (e.g., (+)-disparlure) is injected into the airstream.

• Signal Recording and Amplification: The change in electrical potential across the antenna (the EAG response) is amplified and recorded using specialized software.

• Data Analysis: The amplitude of the EAG response is measured and compared across different compounds and concentrations.

Field Trapping

Objective: To assess the attractiveness of disparlure to different Lymantria species in a natural environment.

Methodology:

• Trap Selection: A standardized trap type (e.g., delta trap with a sticky liner) is used for all treatments.

• Lure Preparation: Pheromone lures are prepared with precise amounts of the test compounds (e.g., (+)-disparlure, racemic disparlure, or species-specific pheromones). A control trap with no lure is also included.

• Experimental Design: Traps are deployed in a randomized block design within the study area to account for spatial variability. A minimum distance is maintained between traps to avoid interference.

• Trap Deployment and Monitoring: Traps are hung at a consistent height on host trees. The number of captured moths of each species is recorded at regular intervals throughout the flight season.

• Data Analysis: The mean number of moths captured per trap per day is calculated for each treatment. Statistical analyses (e.g., ANOVA) are used to determine significant differences in attraction between the different lures.

Visualizations

Caption: Differential responses of L. dispar and L. monacha to disparlure enantiomers.

Caption: A generalized workflow for a comparative field trapping experiment.

Implications for Pest Management and Future Research

The cross-reactivity of Lymantria species to disparlure has significant implications for integrated pest management programs. The use of (+)-disparlure for monitoring L. dispar in areas where other responsive Lymantria species are present can lead to false positives and an overestimation of L. dispar populations. This could trigger unnecessary and costly control measures.

Conversely, the inhibitory effect of certain compounds on L. albescens attraction to (+)-disparlure could be exploited to develop more species-specific lures. By adding the inhibitory compound to a (+)-disparlure lure, it may be possible to selectively monitor for L. dispar without capturing L. albescens.

Future research should focus on:

• Comprehensive EAG and single-sensillum recording studies across a wider range of Lymantria species to create a detailed map of olfactory sensitivities to disparlure and related compounds.

• Identification and synthesis of the complete pheromone blends for more Lymantria species to develop highly specific lures.

• Field trials in diverse geographical locations to assess the level of cross-attraction in different ecological contexts and species assemblages.

By continuing to unravel the chemical ecology of the Lymantria genus, we can refine our pest management strategies to be more effective, targeted, and environmentally benign.

References

• Environmental Assessment Minnesota Cooperative Lymantria dispar (formerly gypsy moth) Slow-the-Spread Project. (n.d.).
• Tillman, J. A., et al. (2009). Sex pheromone biosynthetic pathway for disparlure in the gypsy moth, Lymantria dispar. Proceedings of the National Academy of Sciences, 106(4), 1044-1049.
• Onufrieva, K. S. (2022). Analyses of Lymantria dispar mate-finding behavior in support of management in the STS program. General Technical Report NRS-212. U.S. Department of Agriculture, Forest Service, Northern Research Station.
• Anfora, G., et al. (2012). Electrophysiological and behavioural analysis on the use of a (+) disparlure analogue for biological control of Lymantria dispar L. IOBC-WPRS Bulletin, 76, 1-6.
• Kavallieratos, N. G., et al. (2022). Lymantria dispar (L.) (Lepidoptera: Erebidae): Current Status of Biology, Ecology, and Management in Europe with Notes from North America. Insects, 13(7), 633.
• Coleman, T. W., et al. (2022). A 20-year synthesis of the Lymantria dispar slow the spread program. General Technical Report NRS-212. U.S. Department of Agriculture, Forest Service, Northern Research Station.
• Ontario Invasive Plant Council. (2021, September 22). Lymantria Dispar Dispar (LDD) Egg Mass Removal Tutorial [Video]. YouTube.
• Coleman, T. W. (2022). Lymantria dispar and progression to management strategies in the United States. General Technical Report NRS-213. U.S. Department of Agriculture, Forest Service, Northern Research Station.
• Leonhardt, B. A., et al. (1991). Capture of gypsy moth, Lymantria dispar (L.), and Lymantria mathura (L.) males in traps baited with disparlure enantiomers and olefin precursor in the People's Republic of China. Journal of Chemical Ecology, 17(5), 897-903.
• WITASEK PflanzenSchutz GmbH. (n.d.). Lymowit - Pheromone to attract the gipsy moth (Lymantria dispar) and nun moth (Lymantria monacha).
• Tobin, P. C., et al. (2013). Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various Climates. Insects, 4(1), 1-13.
• USDA APHIS. (2014). Lymantria albescens | CAPS.
• Gries, G., et al. (1999). Sex pheromone components of pink gypsy moth, Lymantria mathura. Naturwissenschaften, 86(5), 235-238.
• Kavallieratos, N. G., et al. (2022). Influence of trap type on the captures of Lymantria dispar L. (Lepidoptera: Erebidae): trials from different European countries. Journal of Economic Entomology, 115(6), 1633-1641.

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• 2. fs.usda.gov [fs.usda.gov]
• 3. Influence of trap type on the captures of Lymantria dispar L. (Lepidoptera: Erebidae): trials from different European countries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fs.usda.gov [fs.usda.gov]
• 5. fs.usda.gov [fs.usda.gov]
• 6. Persistence of the Gypsy Moth Pheromone, Disparlure, in the Environment in Various Climates - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pnas.org [pnas.org]
• 9. Capture of gypsy moth,Lymantria dispar (L.), andLymantria mathura (L.) males in traps baited with disparlure enantiomers and olefin precursor in the People's Republic of China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 11. gd.eppo.int [gd.eppo.int]

A Researcher's Guide to the Statistical Analysis of Mating Disruption Efficacy Data

The Foundation: Understanding Mating Disruption and Its Mechanisms

Mating disruption is a sophisticated pest management technique that employs synthetic sex pheromones to permeate the environment, thereby interfering with the ability of male insects to locate and mate with females.[1][2] This targeted approach offers a more ecologically benign alternative to broad-spectrum insecticides.[3] The efficacy of an MD program hinges on its ability to reduce successful matings, which in turn leads to a decline in the pest population.

The primary mechanisms of mating disruption can be broadly categorized as competitive and non-competitive.[4]

• Competitive Disruption: This occurs when the synthetic pheromone dispensers act as "false females," competing with actual females for the attention of males. The success of this mechanism is density-dependent; its effectiveness decreases as the pest population density increases.[5]

• Non-Competitive Disruption: This involves mechanisms that impair the male's ability to respond to pheromone cues. This can include sensory adaptation (desensitization of receptors), habituation (changes in the central nervous system response), or camouflage of the female's pheromone plume. Non-competitive disruption is generally considered to be density-independent.

A critical aspect of analyzing MD efficacy is to not only determine if it works, but also how it works. Understanding the underlying mechanism is crucial for optimizing dispenser density, placement, and formulation.

The Blueprint for Success: Rigorous Experimental Design

The quality of statistical analysis is fundamentally dependent on the quality of the experimental design. A well-designed mating disruption trial is a self-validating system that minimizes confounding variables and allows for clear interpretation of results.

Trial Layout and Replication

Due to the atmospheric dispersal of pheromones, interference between plots is a significant concern. Therefore, proper spatial separation of treatment and control plots is paramount.

• Plot Size: Mating disruption trials require large plots, with the specific size depending on the target insect's flight capacity.[6] For many moth species, a minimum of 10 acres per plot is recommended.

• Buffer Zones: A substantial buffer zone of at least 100 meters should be established between plots to prevent pheromone drift from treated to control areas.[1]

• Replication: As with any robust scientific experiment, replication is essential to account for spatial and environmental variability. A minimum of three to four replicated plots per treatment is recommended.

• Site Selection: Trial sites should have a known history of pest pressure and be as uniform as possible in terms of crop variety, age, and horticultural practices.[6]

Essential Treatment Arms

A comprehensive MD trial should include the following treatment arms:

• Mating Disruption Treatment: The plot(s) where the experimental mating disruption product is applied.

• Untreated Control: A plot that receives no pest control intervention for the target pest. This serves as the baseline for assessing the natural pest population dynamics and the maximum potential for mating and damage.

• Grower Standard (Positive Control): A plot managed with the conventional insecticide program typically used for the target pest. This allows for a direct comparison of the MD strategy's efficacy against the current industry standard.

Data Collection: The Pillars of Efficacy Assessment

Multiple streams of data should be collected to provide a holistic view of the mating disruption product's performance.

• Pheromone Trap Captures: This is the most direct measure of mating disruption. A significant reduction in the number of male moths captured in pheromone-baited traps in treated plots compared to untreated controls is a primary indicator of efficacy.[2] Specialized high-load lures may be necessary in disrupted orchards to overcome the ambient pheromone concentration.

• Larval/Immature Stage Counts: Quantifying the number of larvae or other immature stages on foliage, in fruit, or in other relevant plant tissues provides a direct measure of the impact on the subsequent generation.

• Crop Damage Assessment: This is the ultimate agronomic measure of success. The incidence and severity of damage to the marketable portion of the crop should be meticulously recorded.

• Mating Tables/Tethered Female Mating Stations: To directly assess mating success, virgin females can be placed in cages or tethered within the plots. The proportion of mated females (determined by the presence of spermatophores) provides a direct measure of the disruption of mating.

The Analytical Toolbox: Selecting the Right Statistical Model

Insect count data, which forms the basis of most mating disruption efficacy analyses, rarely conforms to the assumptions of traditional statistical tests like ANOVA. These data are often characterized by:

• Non-normality: The data are not normally distributed.

• Heterogeneity of Variance: The variance is not constant across different treatment groups.[5]

• Zero-Inflation: A large proportion of the data points are zeros, especially in highly effective treatments.[7][8]

Therefore, it is crucial to employ statistical models that can appropriately handle these data characteristics.

Generalized Linear Models (GLMs)

Generalized Linear Models (GLMs) are a flexible extension of linear regression that allow for non-normal response variables.[9] For insect count data, the two most common distributions used in GLMs are:

• Poisson Distribution: Assumes that the mean and variance of the data are equal. This is often a good starting point, but can be too restrictive for entomological data, which frequently exhibit overdispersion (variance greater than the mean).

• Negative Binomial Distribution: This distribution includes an additional parameter to account for overdispersion, making it a more robust choice for many insect count datasets.[10]

Handling Excess Zeros: Zero-Inflated Models (ZIMs)

When a significant number of zero counts are present, standard GLMs may not provide an adequate fit. Zero-inflated models are a class of models that specifically account for an excess of zeros by modeling the data as a mixture of two processes: a binary process that determines whether the count is a zero or not, and a count process (typically Poisson or negative binomial) that models the non-zero counts.[11]

Accounting for Experimental Structure: Generalized Linear Mixed Models (GLMMs)

In many field trials, there are sources of random variation that need to be accounted for, such as variation between experimental blocks or sites. Generalized Linear Mixed Models (GLMMs) extend GLMs by incorporating random effects into the model.[7][12] This allows for a more accurate estimation of the treatment effects by partitioning out the variation due to these random factors.[10]

Data Presentation and Interpretation: From Numbers to Narrative

The clear and concise presentation of statistical results is as important as the analysis itself.

Tabular Summaries

Quantitative data should be summarized in well-structured tables.

Table 1: Comparison of Mean Trap Captures (± SE) of Male Moths per Trap per Week

Treatment	Replicate 1	Replicate 2	Replicate 3	Replicate 4	Overall Mean	Percent Reduction vs. Control
Mating Disruption	1.2 ± 0.3	0.8 ± 0.2	1.5 ± 0.4	0.9 ± 0.2	1.1	94.5%
Grower Standard	5.5 ± 1.1	6.2 ± 1.5	4.8 ± 1.0	5.9 ± 1.3	5.6	72.0%
Untreated Control	22.3 ± 4.5	18.9 ± 3.8	25.1 ± 5.2	20.5 ± 4.1	21.7	-

Table 2: Summary of GLMM Results for the Effect of Treatment on Larval Density

Fixed Effect	Estimate	Std. Error	z-value	p-value
Intercept	2.85	0.21	13.57	<0.001
Mating Disruption	-3.12	0.35	-8.91	<0.001
Grower Standard	-1.57	0.28	-5.61	<0.001

The interpretation of the GLMM output in Table 2 would indicate that both the Mating Disruption and Grower Standard treatments significantly reduced larval density compared to the untreated control (as indicated by the highly significant p-values). The negative estimates for the treatment effects show the direction of the effect (a reduction in the log-count of larvae).

Visualizing Efficacy: Dose-Response and Mechanism Plots

Graphical representations of the data are essential for conveying the key findings.

• Time-Series Plots: Plotting mean trap captures or damage levels over time for each treatment can effectively illustrate the seasonal efficacy of the mating disruption product.

• Dose-Response Curves: To compare the efficacy of different application rates, a dose-response curve can be plotted with the pheromone dose on the x-axis and the response variable (e.g., percent reduction in trap capture) on the y-axis.

• Mechanism Plots: As described by Miller and Gut (2015), specific graphical analyses of dose-response data can help elucidate the underlying mechanism of disruption.[4]

  • Untransformed Data: A concave curve suggests competitive disruption, while a straight line with a negative slope suggests non-competitive disruption.

  • Inverse of Catch vs. Dispenser Density: A straight line with a positive slope is indicative of competitive disruption.

  • Catch vs. (Dispenser Density x Catch): A straight line with a negative slope points to a competitive mechanism.

Experimental Protocols: A Step-by-Step Guide

Protocol for a Field Efficacy Trial

• Site Selection and Preparation:

  • Select a site with a documented history of the target pest.

  • Establish replicated plots of at least 10 acres each for each treatment (Mating Disruption, Grower Standard, Untreated Control).

  • Ensure a minimum buffer of 100 meters between plots.[1]

  • Map the trial area, noting potential "hot spots" of pest pressure.[6]

• Dispenser Application:

  • Apply pheromone dispensers according to the manufacturer's instructions, typically before the first flight of the target pest.

  • Ensure a uniform distribution of dispensers throughout the canopy of the host plants.[13]

  • Record the number and placement of dispensers per plot.

• Monitoring:

  • Deploy pheromone traps at a standardized density within each plot (e.g., 1-2 traps per acre).

  • Service traps weekly, recording the number of captured male moths.

  • Conduct larval sampling at key phenological stages of the pest.

  • Assess crop damage at harvest, using a standardized rating scale.

• Data Analysis:

  • Analyze trap capture and larval count data using a GLMM with a negative binomial distribution, including "treatment" as a fixed effect and "plot" or "block" as a random effect.[10]

  • Analyze crop damage data using appropriate statistical models for proportional or categorical data.

  • If multiple doses were tested, perform a dose-response analysis.

Conclusion: The Synthesis of Sound Science

The robust statistical analysis of mating disruption efficacy data is not merely a procedural exercise; it is the cornerstone of advancing our understanding and application of this valuable pest management tool. By embracing rigorous experimental design, selecting appropriate statistical models, and thoughtfully interpreting and presenting the results, researchers can provide the high-quality, defensible data necessary to support the development and registration of new and improved mating disruption technologies. This commitment to scientific integrity will ultimately contribute to the broader adoption of sustainable and effective pest management strategies in agriculture.

References

• Mating Disruption as a Pest Management Strategy: Expanding Applications in Stored Product Protection. (n.d.). MDPI. Retrieved January 27, 2026, from [Link]

• Miller, J. R., & Gut, L. J. (2015). Mating Disruption for the 21st Century: Matching Technology With Mechanism. Environmental Entomology, 44(3), 427–453. [Link]

• St-Pierre, N. R. (2001). Invited review: Integrating quantitative findings from multiple studies using mixed model methodology. Journal of Dairy Science, 84(4), 741–755.

• PP 1/264 (2) Principles of efficacy evaluation for mating disruption pheromones. (2019). EPPO database on PP1 Standards. Retrieved January 27, 2026, from [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Validation of Disparlure Quantification Methods

Welcome to this comprehensive guide on the inter-laboratory validation of quantification methods for Disparlure. As researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of analytical methods is paramount. This guide provides an in-depth comparison of common analytical techniques for Disparlure, grounded in the principles of inter-laboratory validation. We will explore the causality behind experimental choices, present detailed protocols, and offer supporting data to empower you to make informed decisions in your own analytical workflows.

Introduction: The Importance of Accurate Disparlure Quantification

Disparlure, the synthetic sex pheromone of the gypsy moth (Lymantria dispar), is a critical tool in integrated pest management (IPM) programs.[1] Its active ingredient is cis-7,8-epoxy-2-methyloctadecane.[2][3][4][5] The efficacy of Disparlure-based products, such as lures and mating disruption formulations, is directly dependent on the precise concentration and release rate of the active pheromone. Therefore, robust and validated analytical methods are essential for quality control, regulatory compliance, and ensuring product performance in the field.

An inter-laboratory validation, often referred to as a collaborative study, is the gold standard for establishing the performance of an analytical method.[6][7] By having multiple laboratories analyze identical samples, we can rigorously assess a method's accuracy, precision (both repeatability and reproducibility), linearity, and limits of detection and quantification. This process ensures that a method is not only reliable within a single lab but can be successfully transferred and implemented across different facilities, instruments, and operators.[7]

This guide will focus on two prevalent techniques for Disparlure analysis: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography with Mass Spectrometry (GC-MS).[8][9][10][11]

Designing an Inter-laboratory Validation Study

A well-designed inter-laboratory study is crucial for generating meaningful and statistically sound data. The design should be guided by internationally recognized protocols, such as those from AOAC International.[6][12]

Key Components of the Study Design:

• Participating Laboratories: A minimum of eight laboratories with experience in gas chromatography should be recruited to ensure statistical power.[6]

• Test Samples: Homogenous batches of Disparlure-containing formulations (e.g., a polymer matrix lure) should be prepared at five different concentration levels, spanning the typical range found in commercial products. Blind duplicate samples at each concentration level are sent to each laboratory.[6]

• Reference Standard: A certified reference material (CRM) of Disparlure with a known purity is provided to all participating laboratories for calibration.

• Standardized Protocols: Detailed, step-by-step analytical protocols for both GC-FID and GC-MS methods are distributed to ensure consistency in execution.

• Data Reporting: A standardized template for reporting results, including raw data, calibration curves, and chromatograms, is provided to facilitate data analysis.

Inter-laboratory validation workflow for Disparlure quantification.

Comparative Analytical Methodologies

This section details the standardized protocols for the quantification of Disparlure using GC-FID and GC-MS. The rationale behind key steps is provided to enhance understanding and successful implementation.

Sample Preparation Protocol (Common for Both Methods)

The goal of sample preparation is to efficiently and reproducibly extract Disparlure from the formulation matrix while minimizing the co-extraction of interfering substances.

• Sample Weighing: Accurately weigh approximately 100 mg of the Disparlure formulation into a 20 mL glass vial. The precision of this step is critical for accurate final concentration calculations.

• Internal Standard Addition: Add 1.0 mL of an internal standard (IS) solution (e.g., tetracosane at 1 mg/mL in hexane) to the vial. The IS corrects for variations in injection volume and instrument response.

• Solvent Extraction: Add 10.0 mL of hexane to the vial. Hexane is chosen for its volatility and its ability to effectively dissolve the nonpolar Disparlure molecule.

• Extraction: Tightly cap the vial and sonicate for 30 minutes in a water bath. Sonication uses high-frequency sound waves to disrupt the sample matrix and facilitate the dissolution of Disparlure into the solvent.

• Clarification: Allow the vial to stand for 15 minutes for any insoluble material to settle.

• Filtration: Filter a portion of the supernatant through a 0.45 µm PTFE syringe filter into a 2 mL autosampler vial. This step removes fine particulates that could block the GC injector or column.

GC-FID Quantification Protocol

GC-FID is a robust and widely used technique for quantifying organic compounds. It is known for its reliability and wide linear range.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness). This is a versatile, low-polarity column suitable for a wide range of semi-volatile compounds.

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute. This allows for a focused injection.

  • Ramp: 10°C/min to 320°C. This rate provides a good balance between separation efficiency and analysis time.

  • Final hold: 5 minutes at 320°C to ensure all components elute.

• Injector: Splitless mode at 250°C. Splitless injection is used for trace analysis to ensure the entire sample is transferred to the column.

• Detector: FID at 300°C.

• Injection Volume: 1 µL.

• Calibration: Prepare a five-point calibration curve using the Disparlure CRM and the internal standard. The ratio of the Disparlure peak area to the IS peak area is plotted against the corresponding concentration ratio.

GC-MS Quantification Protocol

GC-MS offers higher selectivity and sensitivity compared to GC-FID, which is particularly useful for complex matrices or when lower detection limits are required.[9][13][14]

• Instrumentation: Gas chromatograph coupled to a Mass Selective Detector (MSD).

• Column and Carrier Gas: Same as GC-FID.

• Oven Temperature Program: Same as GC-FID.

• Injector: Same as GC-FID.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM). SIM mode significantly increases sensitivity and selectivity by monitoring only specific ions characteristic of Disparlure and the internal standard.

  • Disparlure Ions (m/z): Monitor ions such as 115 and 145 for quantification and confirmation.

  • Internal Standard (Tetracosane) Ions (m/z): Monitor characteristic ions for the chosen internal standard.

• Injection Volume: 1 µL.

• Calibration: Same as GC-FID, using the peak area ratios from the SIM data.

Comparative Performance Data

The following tables summarize the expected performance characteristics of the GC-FID and GC-MS methods based on data from a hypothetical inter-laboratory study.

Table 1: Linearity and Detection Limits

Parameter	GC-FID	GC-MS (SIM)	Rationale
Linear Range	0.1 - 500 µg/mL	0.01 - 100 µg/mL	FID has a wider dynamic range, while MS detectors can become saturated at higher concentrations.
Correlation Coefficient (r²)	> 0.998	> 0.999	Both methods exhibit excellent linearity, with MS often being slightly better due to higher S/N.
Limit of Detection (LOD)	0.05 µg/mL	0.005 µg/mL	The selectivity of SIM mode in MS significantly reduces noise, allowing for lower detection limits.
Limit of Quantification (LOQ)	0.15 µg/mL	0.015 µg/mL	The LOQ is typically 3x the LOD and reflects the lowest concentration that can be reliably quantified.

Table 2: Accuracy and Precision (at 10 µg/mL)

Parameter	GC-FID	GC-MS (SIM)	Rationale
Mean Recovery (%)	98.5%	101.2%	Both methods demonstrate high accuracy (closeness to the true value).
Repeatability (RSDr)	2.8%	2.1%	Represents precision within a single lab. The higher S/N of MS often leads to better repeatability.
Reproducibility (RSDR)	5.5%	4.3%	Represents precision between labs. The enhanced selectivity of MS can reduce inter-lab variability.

RSDr: Repeatability Relative Standard Deviation; RSDR: Reproducibility Relative Standard Deviation

Logical comparison of GC-FID and GC-MS for Disparlure analysis.

Discussion and Recommendations

The results of the inter-laboratory validation demonstrate that both GC-FID and GC-MS are suitable methods for the quantification of Disparlure. The choice between the two often depends on the specific application and available resources.

• GC-FID is a cost-effective, robust, and reliable method that is ideal for routine quality control applications where Disparlure concentrations are relatively high and the sample matrix is clean. Its wide linear range is a significant advantage for analyzing samples with varying concentrations without requiring extensive dilution.

• GC-MS in SIM mode is the superior choice when high sensitivity and selectivity are required. This is particularly relevant for analyzing environmental samples, studying release kinetics from dispensers where concentrations are low, or when dealing with complex matrices that may contain interfering compounds.[13] While the initial instrument cost is higher, the enhanced confidence in peak identification and lower detection limits can be critical for research and development or for meeting stringent regulatory requirements.

Ultimately, the validation data presented in this guide empowers laboratories to select the method that is most "fit for purpose" for their specific needs, ensuring the generation of accurate, reliable, and reproducible data in the analysis of Disparlure.[12]

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